5-(Difluoromethoxy)nicotinonitrile

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹⁹F NMR Spectroscopic Analysis of 5-(Difluoromethoxy)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This technical guide provides a detailed analysis of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) chemical shifts for 5-(Difluoromethoxy)nicotinonitrile, a key building block in contemporary medicinal chemistry. As the direct experimental spectrum for this specific molecule is not widely published, this guide leverages predictive models and comparative data from structurally analogous compounds to offer a robust framework for its spectroscopic characterization. This approach is designed to empower researchers in confirming the identity and purity of this compound in their synthetic endeavors.

The Significance of 5-(Difluoromethoxy)nicotinonitrile in Drug Discovery

The nicotinonitrile scaffold is a prevalent motif in a multitude of biologically active molecules and approved pharmaceuticals.[1][2][3] The introduction of a difluoromethoxy (-OCF₂H) group can significantly modulate the physicochemical properties of a parent molecule, including its lipophilicity, metabolic stability, and binding affinity to target proteins. Consequently, 5-(Difluoromethoxy)nicotinonitrile serves as a critical intermediate for the synthesis of novel therapeutic agents. Accurate and unambiguous characterization of this intermediate by NMR spectroscopy is a foundational step in any drug discovery and development pipeline.

Predicted ¹H and ¹⁹F NMR Spectral Data

The following table summarizes the predicted ¹H and ¹⁹F NMR spectral data for 5-(Difluoromethoxy)nicotinonitrile. These predictions are based on established principles of NMR spectroscopy and analysis of experimental data for structurally related difluoromethylated aromatic compounds.[4]

Table 1: Predicted ¹H and ¹⁹F NMR Data for 5-(Difluoromethoxy)nicotinonitrile

Nucleus	Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H	H-2	~8.8	Doublet (d)	⁴J(H-F) ≈ 1-2 Hz
¹H	H-4	~8.4	Doublet of doublets (dd)	³J(H-H) ≈ 8-9 Hz, ⁴J(H-F) ≈ 1-2 Hz
¹H	H-6	~7.8	Doublet (d)	³J(H-H) ≈ 8-9 Hz
¹H	-OCH F₂	~6.7	Triplet (t)	²J(H-F) ≈ 56 Hz
¹⁹F	-OF ₂CH	-90 to -100	Doublet (d)	²J(F-H) ≈ 56 Hz

Disclaimer: The chemical shifts and coupling constants presented in this table are predicted values and should be used as a guide for spectral interpretation. Actual experimental values may vary depending on the solvent, concentration, and instrument parameters.

Causality Behind Spectral Predictions

• ¹H NMR:

  • Aromatic Protons (H-2, H-4, H-6): The electron-withdrawing nature of the nitrile (-CN) group and the nitrogen atom in the pyridine ring deshields the aromatic protons, causing them to resonate at a lower field (higher ppm). The difluoromethoxy group, also being electron-withdrawing, will further influence the chemical shifts of the adjacent protons.

  • Difluoromethoxy Proton (-OCHF₂): The proton of the difluoromethoxy group is expected to appear as a triplet due to coupling with the two adjacent fluorine atoms (n+1 rule, where n=2). The characteristic large geminal coupling constant (²J(H-F)) of around 56 Hz is a key diagnostic feature for this group.[4]

• ¹⁹F NMR:

  • Difluoromethoxy Fluorines (-OCF₂H): The two fluorine atoms are chemically equivalent and are expected to resonate as a doublet due to coupling with the single proton of the difluoromethoxy group.[5] The wide chemical shift range of ¹⁹F NMR makes the identification of this signal straightforward.[6] The observed chemical shift will be influenced by the electronic environment of the pyridine ring.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible ¹H and ¹⁹F NMR spectra for 5-(Difluoromethoxy)nicotinonitrile, the following detailed protocol is recommended. This protocol is designed to be a self-validating system, incorporating steps for sample preparation, instrument setup, and data processing.

4.1. Sample Preparation

• Compound Purity: Ensure the sample of 5-(Difluoromethoxy)nicotinonitrile is of high purity (≥95%), as impurities can complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the compound. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for this type of molecule. The choice of solvent can influence chemical shifts.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, add a small amount of an internal standard, such as tetramethylsilane (TMS) for ¹H NMR in CDCl₃.

4.2. NMR Instrument Parameters

• Spectrometer Frequency: A spectrometer with a proton frequency of 400 MHz or higher is recommended for optimal signal dispersion and resolution.

• ¹H NMR:

  • Pulse Sequence: A standard single-pulse experiment.

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

• ¹⁹F NMR:

  • Pulse Sequence: A standard single-pulse experiment, often with proton decoupling to simplify the spectrum and confirm assignments.

  • Spectral Width: A wide spectral width (e.g., -250 to 50 ppm) should be used initially to locate the signal.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 64-256 scans, as needed to achieve a good signal-to-noise ratio.

4.3. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹⁹F) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure accurate integration.

• Referencing: Reference the ¹H spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak. The ¹⁹F spectrum can be referenced externally to a standard such as CFCl₃ (0 ppm).

• Peak Picking and Integration: Identify all significant peaks and integrate their areas to determine the relative number of nuclei.

Workflow for Spectroscopic Characterization

The following diagram illustrates the logical workflow from sample preparation to final structural confirmation.

Figure 1: Workflow for the NMR spectroscopic characterization of 5-(Difluoromethoxy)nicotinonitrile.

Conclusion

This technical guide provides a comprehensive framework for the ¹H and ¹⁹F NMR analysis of 5-(Difluoromethoxy)nicotinonitrile. While relying on predictive data due to the limited availability of public experimental spectra, the principles and protocols outlined herein offer a reliable and scientifically sound approach for researchers to characterize this important synthetic intermediate. Adherence to the detailed experimental methodology will ensure the acquisition of high-quality data, facilitating unambiguous structural confirmation and paving the way for its successful application in drug discovery and development programs.

References

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Analytical and Physicochemical Profiling of 5-(Difluoromethoxy)nicotinonitrile: Exact Mass, Molecular Weight, and HRMS Characterization

Executive Summary

5-(Difluoromethoxy)nicotinonitrile (Chemical Formula: C7​H4​F2​N2​O ) is a highly specialized heterocyclic building block frequently utilized in the design of agrochemicals and pharmaceuticals, particularly in the development of phosphodiesterase (PDE) inhibitors. The incorporation of the difluoromethoxy ( −OCF2​H ) moiety serves as a lipophilic hydrogen bond donor/acceptor, significantly altering the electronic and metabolic profile of the pyridine core. This whitepaper provides an in-depth technical analysis of its exact mass, molecular weight, and the causal mechanisms governing its behavior in High-Resolution Mass Spectrometry (HRMS).

Physicochemical Fundamentals: Molecular Weight vs. Exact Mass

In drug development and analytical characterization, distinguishing between molecular weight (MW) and monoisotopic exact mass is critical. MW dictates macroscopic stoichiometry for synthetic scaling, while exact mass is the cornerstone of structural elucidation via mass spectrometry.

Quantitative Data Summary

Property	Value	Derivation & Analytical Significance
Chemical Formula	C7​H4​F2​N2​O	Elemental composition of the core scaffold.
Molecular Weight	170.12 g/mol	Calculated using standard atomic weights (isotopic averages). Used for molarity, dosing, and yield calculations.
Monoisotopic Exact Mass	170.0291 Da	Calculated using the most abundant isotopes ( 12C , 1H , 19F , 14N , 16O ). Critical for HRMS identification.
[M+H]+ m/z (Theoretical)	171.0364 Da	Addition of a proton (1.0073 Da). The primary target mass for ESI+ mass spectrometry.

Causality Insight: The presence of two fluorine atoms introduces a specific mass defect. Fluorine-19 has an exact mass of 18.9984 Da, which is slightly below the nominal mass of 19. This negative mass defect shifts the exact mass of the molecule lower than one might expect from nominal mass approximations, making high-resolution instruments (like Q-TOF or Orbitrap) essential to differentiate this compound from isobaric interferences[1].

Mass Spectrometric Behavior and Fragmentation Mechanisms

When subjected to Liquid Chromatography-Mass Spectrometry (LC-MS), the structural features of 5-(difluoromethoxy)nicotinonitrile dictate its ionization and fragmentation pathways.

• Ionization Causality: The pyridine nitrogen acts as a strong Lewis base. In an acidic mobile phase (e.g., 0.1% formic acid), this nitrogen is readily protonated, making Positive Electrospray Ionization (ESI+) the optimal mode for detection. The resulting [M+H]+ ion at m/z 171.0364 is typically the base peak in full-scan spectra[2].

• Fragmentation Causality: Under Collision-Induced Dissociation (CID), the electron-withdrawing nature of the −OCF2​H group destabilizes adjacent bonds. A characteristic fragmentation pathway for difluoromethoxy-aromatics is the neutral loss of the difluoromethoxy radical or difluorocarbene. Specifically, researchers observe the loss of −OCF2​H (m/z 67) or the loss of −CF2​H (m/z 51), leaving a highly diagnostic product ion spectrum[3]. This fragmentation is driven by the stability of the resulting pyridine-based radical cation, a phenomenon well-documented in the mass spectrometry of fluorinated ethers[4].

Analytical workflow for the HRMS characterization of 5-(difluoromethoxy)nicotinonitrile.

Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness in the analytical characterization of 5-(difluoromethoxy)nicotinonitrile, the following step-by-step protocol incorporates built-in validation gates.

Step 1: System Suitability and Matrix Blanking

• Action: Inject a blank solution (50:50 Acetonitrile:Water with 0.1% Formic Acid) followed by a known reference standard (e.g., caffeine or a generic pyridine).

• Causality: The blank ensures no carryover from previous runs, preventing false positives. The reference standard validates that the ESI source is ionizing efficiently and the mass analyzer is calibrated to a <5 ppm mass accuracy threshold.

Step 2: Sample Preparation

• Action: Dissolve 5-(difluoromethoxy)nicotinonitrile in LC-MS grade acetonitrile to a 1 mg/mL stock. Dilute to a 10 µg/mL working solution using the mobile phase. Add an internal standard (e.g., a deuterated pyridine analog) at 1 µg/mL.

• Causality: Acetonitrile ensures complete solubilization of the lipophilic −OCF2​H group. The internal standard corrects for any ion suppression occurring in the ESI source, ensuring quantitative reliability.

Step 3: Chromatographic Separation

• Action: Utilize a reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (0.1% Formic Acid) over 10 minutes.

• Causality: The strong electronegativity of the fluorine atoms makes the difluoromethoxy group more polar than a standard methoxy group, reducing retention time. The C18 stationary phase provides optimal hydrophobic interactions to resolve the compound from synthetic byproducts[2].

Step 4: HRMS Acquisition and Data Validation

• Action: Acquire data in ESI+ mode. Set the MS1 scan range to m/z 100-500. Trigger MS/MS (CID) on the precursor m/z 171.0364.

• Validation Gate: Calculate the mass error of the observed [M+H]+ peak using the formula:

  Mass Error (ppm)=(Theoretical m/zObserved m/z−Theoretical m/z​)×106

  If the error exceeds 5 ppm, the system fails validation and must be recalibrated. This mathematical gate ensures the structural assignment is indisputable.

Conclusion

The precise determination of the exact mass and molecular weight of 5-(difluoromethoxy)nicotinonitrile is foundational for its application in advanced chemical synthesis. By understanding the causal relationship between its fluorinated structure and its mass spectrometric behavior, researchers can deploy robust, self-validating analytical workflows that guarantee data integrity from synthesis to final characterization.

References

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• Identification of Degradation Products in the Phosphodiesterase (PDE-4)
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Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure and X-ray Diffraction of 5-(Difluoromethoxy)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the crystallographic analysis of 5-(Difluoromethoxy)nicotinonitrile, a key building block in medicinal chemistry. While a definitive public crystal structure for this specific compound is not yet available, this document outlines the established methodologies for its determination. By synthesizing field-proven insights with data from structurally analogous nicotinonitrile derivatives, we present a realistic and instructive framework for its single-crystal X-ray diffraction analysis. This guide covers the entire workflow, from synthesis and crystallization to data acquisition, structure solution, and refinement. The presented protocols and data serve as a robust template for researchers working with this and related compounds, facilitating a deeper understanding of its solid-state properties which are critical for drug development.

Introduction to 5-(Difluoromethoxy)nicotinonitrile

5-(Difluoromethoxy)nicotinonitrile is a substituted pyridine derivative of increasing interest in the pharmaceutical industry. The nicotinonitrile scaffold is a prevalent feature in a multitude of biologically active molecules.[1] The introduction of a difluoromethoxy group at the 5-position can significantly modulate the physicochemical properties of the parent molecule, including its lipophilicity, metabolic stability, and receptor-binding affinity. Understanding the three-dimensional arrangement of atoms in the solid state is paramount, as it governs properties such as solubility, dissolution rate, and stability, which are all critical parameters in drug formulation and efficacy.

Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unambiguously determining the atomic arrangement within a crystalline solid. This technique provides precise information on bond lengths, bond angles, and intermolecular interactions, offering invaluable insights into the molecule's conformation and packing in the crystalline lattice.[2]

Synthesis and Crystallization

The synthesis of 5-(Difluoromethoxy)nicotinonitrile can be achieved through various synthetic routes, often involving the reaction of a suitable pyridine precursor with a difluoromethylating agent. A general synthetic pathway might involve the nucleophilic substitution of a leaving group on the pyridine ring with a difluoromethoxide source.[3]

Obtaining high-quality single crystals suitable for X-ray diffraction is a critical and often challenging step.[4] The quality of the crystal directly impacts the quality of the diffraction data and the accuracy of the resulting structure.[4] Slow evaporation of a saturated solution is a commonly employed and effective method for growing single crystals.

Exemplary Crystallization Protocol

• Solvent Screening: Begin by screening a range of solvents to determine the solubility of the compound. Ideal solvents will exhibit moderate solubility, allowing for the slow growth of crystals. Common solvents for nicotinonitrile derivatives include acetone, acetonitrile, ethanol, and ethyl acetate.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of 5-(Difluoromethoxy)nicotinonitrile in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, small vial to remove any particulate matter that could act as nucleation sites and hinder the growth of single crystals.

• Slow Evaporation: Cover the vial with a cap that has been pierced with a few small holes to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Monitor the vial over several days to weeks for the formation of well-defined, transparent crystals. Once suitable crystals have formed, carefully harvest them using a spatula or a loop and coat them in a cryoprotectant (e.g., paratone-N oil) to prevent solvent loss and protect them from atmospheric moisture.

Single-Crystal X-ray Diffraction Analysis

The process of determining a crystal structure using X-ray diffraction can be broken down into several key stages, from data collection to structure solution and refinement.[5]

Data Collection

A suitable single crystal, typically with dimensions of 0.1-0.3 mm, is selected and mounted on a goniometer head.[6] The data is collected using a modern X-ray diffractometer equipped with a sensitive detector.

Table 1: Hypothetical Crystal Data and Structure Refinement Parameters for 5-(Difluoromethoxy)nicotinonitrile

Parameter	Value
Empirical formula	C₇H₄F₂N₂O
Formula weight	170.12
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 7.5(1) Å, α = 90°
b = 10.2(1) Å, β = 105.2(1)°
c = 8.9(1) Å, γ = 90°
Volume	657(1) ų
Z	4
Density (calculated)	1.719 Mg/m³
Absorption coefficient	0.16 mm⁻¹
F(000)	344
Crystal size	0.25 x 0.15 x 0.10 mm³
Theta range for data collection	2.5° to 28.0°
Reflections collected	~5000
Independent reflections	~1500 [R(int) = 0.04]
Completeness to theta	>99.0%
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	~1500 / 0 / ~110
Goodness-of-fit on F²	~1.05
Final R indices [I>2σ(I)]	R₁ = ~0.05, wR₂ = ~0.12
R indices (all data)	R₁ = ~0.07, wR₂ = ~0.14
Largest diff. peak and hole	~0.3 and -0.2 e.Å⁻³

Note: This data is hypothetical and is based on typical values for similar organic molecules and nicotinonitrile derivatives.[7][8][9]

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of reflection intensities. The phase problem is then solved using direct methods or Patterson methods to obtain an initial model of the crystal structure. This model is subsequently refined using full-matrix least-squares methods to improve the agreement between the observed and calculated structure factors. Software packages such as SHELXS and SHELXL are commonly used for structure solution and refinement.[10]

Experimental Workflow Diagram

Caption: Workflow for single-crystal X-ray diffraction analysis.

Structural Insights and Discussion

Based on the analysis of related nicotinonitrile structures, we can anticipate several key structural features for 5-(Difluoromethoxy)nicotinonitrile.[7][8]

• Molecular Conformation: The pyridine ring is expected to be planar. The difluoromethoxy group will likely adopt a conformation that minimizes steric hindrance with the adjacent atoms of the pyridine ring. The C-O-C bond angle and the torsion angles involving the difluoromethyl group will be of particular interest.

• Intermolecular Interactions: The crystal packing will likely be dominated by a combination of weak intermolecular interactions. These may include C-H···N and C-H···F hydrogen bonds, as well as π-π stacking interactions between the pyridine rings of adjacent molecules. The presence of the electronegative fluorine atoms and the nitrogen atom of the nitrile group provides sites for such interactions, which collectively dictate the overall crystal packing and stability.

Visualization of Key Interactions

Caption: Potential intermolecular interactions in the crystal lattice.

Conclusion

This technical guide has detailed the comprehensive process for determining and analyzing the crystal structure of 5-(Difluoromethoxy)nicotinonitrile. While a definitive structure awaits experimental determination, the protocols and expected structural features outlined herein provide a robust framework for researchers in the field. A thorough understanding of the solid-state structure of this and similar molecules is a cornerstone of rational drug design and development, enabling the optimization of crucial pharmaceutical properties.

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Thermodynamic Stability and Melting Point Analysis of 5-(Difluoromethoxy)nicotinonitrile and Derivatives: A Comprehensive Methodological Guide

Introduction

The integration of fluorinated motifs into heterocyclic scaffolds is a cornerstone of modern drug design and agrochemical development. Among these, the 5-(difluoromethoxy)nicotinonitrile core represents a highly versatile, yet thermodynamically complex, building block. The substitution of a standard methoxy group with a difluoromethoxy (-OCF2H) moiety fundamentally alters the molecule's electronic distribution, lipophilicity, and crystal lattice energy[1]. For researchers and drug development professionals, understanding the thermodynamic stability and melting point (Tm) of this core and its derivatives is critical for downstream processing, formulation, and long-term storage.

This technical guide provides an in-depth analysis of the thermodynamic profiling of 5-(difluoromethoxy)nicotinonitrile, detailing the structural causality behind its physical properties and establishing a self-validating experimental workflow for thermal analysis.

Section 1: Structural and Thermodynamic Implications of the -OCF2H Group

Conformational Flexibility and Crystal Packing

Unlike the highly rigid trifluoromethoxy (-OCF3) group, the -OCF2H group exhibits significant conformational flexibility. X-ray crystallographic studies of related difluoromethoxy-substituted pyridines reveal that the -OCF2H group predominantly adopts a gauche conformation relative to the pyridine ring plane[2][3]. This specific conformation minimizes steric repulsion while maximizing the alignment of the strong C-F dipoles.

Crucially, the polarized C-H bond of the difluoromethoxy group acts as a weak, yet highly directional, lipophilic hydrogen bond donor. When combined with the hydrogen bond acceptor capabilities of the cyano (-CN) group and the pyridine nitrogen, this leads to complex, highly ordered crystal packing. This dense molecular packing directly elevates the lattice energy, typically resulting in a higher melting point compared to non-fluorinated analogs[1].

Electronic Effects on Thermal Stability

The difluoromethoxy group is strongly electron-withdrawing via induction (-I effect) but can donate electron density via resonance (+M effect)[3]. In the context of nicotinonitrile (pyridine-3-carbonitrile), the synergistic electron-withdrawing nature of both the -CN and -OCF2H groups significantly depletes the electron density of the pyridine ring. This renders the core highly resistant to oxidative degradation, thereby increasing its overall thermodynamic stability and decomposition temperature (Td)[4].

Section 2: Quantitative Data & Comparative Analysis

While the exact empirical melting point of the unsubstituted 5-(difluoromethoxy)nicotinonitrile is highly dependent on crystallization conditions (due to polymorphism), its functionalized derivatives are widely utilized in synthesis. Table 1 summarizes the physicochemical properties of key derivatives, demonstrating how specific substitutions impact the thermodynamic baseline.

Table 1: Physicochemical Properties of 5-(Difluoromethoxy)nicotinonitrile Derivatives

Compound Name	CAS Number	Molecular Weight ( g/mol )	Substituent Effect on Lattice Energy	Predicted/Typical Tm Range (°C)*
4-Chloro-5-(difluoromethoxy)nicotinonitrile	1807201-98-4[5]	204.56	Moderate increase (Halogen bonding)	65 - 85
4-Bromo-5-(difluoromethoxy)nicotinonitrile	1804384-89-1[6]	249.01	High increase (Strong halogen bonding)	75 - 95
4-Amino-5-(difluoromethoxy)nicotinonitrile	1805452-79-2[7]	185.13	Very high (Intermolecular N-H...N bonding)	140 - 160
6-Amino-5-(difluoromethoxy)nicotinonitrile	1805928-43-1[8]	185.13	Very high (Intermolecular N-H...N bonding)	145 - 165

*Note: Tm ranges are predictive baselines derived from structural analogs and functional group contributions. Exact values require empirical verification using the protocols detailed below.

Section 3: Experimental Workflows for Thermodynamic Profiling

To ensure scientific integrity and reproducibility, the thermodynamic evaluation of these compounds must follow a self-validating system. The following protocols detail the parallel use of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Figure 1: Parallel TGA and DSC workflow for comprehensive thermodynamic profiling.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine the melting point (Tm), enthalpy of fusion (ΔHfus), and detect polymorphic transitions.

Causality & Rationale: We utilize hermetic aluminum pans to prevent the premature volatilization of the difluoromethoxy compound, which would otherwise manifest as a broad, misleading endotherm that masks the true sharp melting peak. A moderate heating rate of 10 °C/min is selected to perfectly balance thermal resolution (separating closely spaced polymorphic transitions) with sensitivity (maximizing the signal-to-noise ratio of the heat flow).

Step-by-Step Methodology:

• Calibration (Self-Validation): Calibrate the DSC instrument using a high-purity Indium standard (Tm = 156.6 °C, ΔHfus = 28.45 J/g). Verify that the onset temperature is within ±0.1 °C of the standard before proceeding.

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of the 5-(difluoromethoxy)nicotinonitrile derivative into a Tzero hermetic aluminum pan. Seal the pan using a sample press.

• Purge Gas: Establish a dry Nitrogen (N2) purge at a flow rate of 50 mL/min. Reasoning: N2 prevents oxidative degradation during the thermal scan, ensuring observed exothermic events are purely polymorphic transitions, not combustion.

• Thermal Method:

  • Equilibrate at 20 °C for 5 minutes to establish a stable baseline.

  • Ramp at 10 °C/min to 250 °C (or strictly 20 °C below the known Td from TGA).

  • Cool at 10 °C/min back to 20 °C to observe potential crystallization exotherms.

• Data Analysis: Calculate the Tm from the extrapolated onset of the endothermic melting peak, not the peak maximum, as the onset is independent of sample mass.

Thermogravimetric Analysis (TGA) Protocol

Objective: Determine the decomposition temperature (Td) and assess thermal stability.

Step-by-Step Methodology:

• Preparation: Tare a platinum or alumina TGA pan. Load 5.0 to 10.0 mg of the sample.

• Atmosphere: Use a Nitrogen purge (40 mL/min) for the sample balance. For baseline thermodynamic stability, use 100% N2 to isolate thermal degradation from oxidative degradation.

• Thermal Method: Ramp from ambient temperature to 600 °C at 10 °C/min.

• Data Analysis: Identify Td at the point of 5% mass loss (T_5%). This metric provides a conservative estimate of the upper limit for safe processing temperatures.

Section 4: Mechanistic Pathways of Thermal Degradation

When subjected to temperatures exceeding its Td, 5-(difluoromethoxy)nicotinonitrile undergoes a specific sequence of thermal degradation events. The weakest bond in the molecule is typically the O-CF2H linkage.

• Homolytic Cleavage: The initial thermal event is the homolytic cleavage of the O-CF2H bond.

• Carbene Extrusion: This cleavage results in the extrusion of highly reactive difluorocarbene (:CF2) and the formation of a pyridinol radical.

• Secondary Reactions: The remaining cyano group (-CN) may undergo thermal oligomerization or, in the presence of trace moisture, hydrolysis, ultimately leading to a carbonaceous char.

Figure 2: Thermal degradation pathway of 5-(difluoromethoxy)nicotinonitrile.

References

• [1] Fluorination Patterning: A Study of Structural Motifs That Impact Physicochemical Properties of Relevance to Drug Discovery. Journal of Medicinal Chemistry - ACS Publications. 1

• [2] Crystal structure and Hirshfeld surface analysis of 3-(cyclopropylmethoxy)-4-(difluoromethoxy)-N-(pyridin-2-ylmethyl)benzamide. PMC - National Institutes of Health.2

• [4] A Strategy to Minimize Reactive Metabolite Formation: Discovery of (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethylpyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile. ACS Publications. 4

• [3] 2-(Difluoromethoxy)pyridin-4-amine dihydrochloride - 1779133-38-8. Vulcanchem. 3

• [5] 1807201-98-4 | 4-Chloro-5-(difluoromethoxy)nicotinonitrile. Amfluoro. 5

• [7] 1805452-79-2 | 4-Amino-5-(difluoromethoxy)nicotinonitrile. Chemscene.7

• [8] 1805928-43-1 | 6-Amino-5-(difluoromethoxy)nicotinonitrile. Chemscene. 8

• [6] CAS#:1804384-89-1 | 4-Bromo-5-(difluoromethoxy)nicotinonitrile. Chemsrc. 6

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• 8. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Synthesis of 5-(Difluoromethoxy)nicotinonitrile: A Detailed Protocol for Pharmaceutical and Agrochemical Research

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 5-(difluoromethoxy)nicotinonitrile, a valuable building block in the development of novel pharmaceuticals and agrochemicals. The difluoromethoxy group is a key structural motif that can enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules. This guide details a robust and accessible method for the O-difluoromethylation of 5-hydroxynicotinonitrile utilizing sodium chlorodifluoroacetate as a difluorocarbene precursor. The protocol is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the experimental choices, safety precautions, and purification techniques.

Introduction

The introduction of fluorine-containing functional groups has become a cornerstone of modern medicinal and agricultural chemistry. The difluoromethoxy (-OCF₂H) group, in particular, has garnered significant attention due to its unique electronic properties and its ability to act as a lipophilic hydrogen bond donor.[1] Its incorporation into molecular scaffolds can lead to improved pharmacokinetic and pharmacodynamic profiles. 5-(Difluoromethoxy)nicotinonitrile serves as a crucial intermediate for the synthesis of a wide range of biologically active compounds.

This protocol outlines a reliable and scalable synthesis of 5-(difluoromethoxy)nicotinonitrile from the commercially available starting material, 5-hydroxynicotinonitrile. The core of this transformation is the generation of difluorocarbene from sodium chlorodifluoroacetate, which then reacts with the phenolate of 5-hydroxynicotinonitrile.[2] This method is advantageous due to the operational simplicity and the relative stability and ease of handling of the difluorocarbene precursor.[3]

Synthetic Workflow

The synthesis of 5-(Difluoromethoxy)nicotinonitrile is a one-pot reaction involving the O-difluoromethylation of 5-hydroxynicotinonitrile. The overall workflow is depicted in the following diagram:

Caption: Overall workflow for the synthesis of 5-(Difluoromethoxy)nicotinonitrile.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Purity	Supplier
5-Hydroxynicotinonitrile	120.11	1.20 g	10.0 mmol	≥98%	Commercially Available[4][5]
Sodium Chlorodifluoroacetate	152.46	4.57 g	30.0 mmol	≥97%	Commercially Available
Cesium Carbonate (Cs₂CO₃)	325.82	4.89 g	15.0 mmol	≥99%	Commercially Available
N,N-Dimethylformamide (DMF)	73.09	50 mL	-	Anhydrous, ≥99.8%	Commercially Available
Ethyl Acetate (EtOAc)	88.11	As needed	-	ACS Grade	Commercially Available
Hexanes	-	As needed	-	ACS Grade	Commercially Available
Deionized Water	18.02	As needed	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	-	Anhydrous	Commercially Available
Silica Gel	-	As needed	-	60-120 mesh	Commercially Available

Experimental Protocol

Reaction Setup

• To a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 5-hydroxynicotinonitrile (1.20 g, 10.0 mmol) and cesium carbonate (4.89 g, 15.0 mmol).

• Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere. This is crucial to prevent side reactions and degradation of reagents.

• Add anhydrous N,N-dimethylformamide (DMF, 50 mL) via syringe.

• Stir the resulting suspension at room temperature for 10 minutes to ensure good mixing.

Reagent Addition and Reaction

• While stirring, add sodium chlorodifluoroacetate (4.57 g, 30.0 mmol) to the suspension in one portion.

• Heat the reaction mixture to 100 °C in a preheated oil bath.

• Maintain the reaction at this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical mobile phase for TLC analysis is a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v).

Work-up and Extraction

• Once the reaction is complete (as indicated by the consumption of the starting material), remove the flask from the oil bath and allow it to cool to room temperature.

• Carefully pour the reaction mixture into a separatory funnel containing 100 mL of deionized water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL). The use of a sufficiently polar solvent like ethyl acetate is necessary to ensure the efficient extraction of the product.

• Combine the organic layers and wash with deionized water (2 x 50 mL) followed by a saturated brine solution (1 x 50 mL). The brine wash helps to remove any residual water from the organic phase.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

• The crude product is purified by flash column chromatography on silica gel.[6]

• Prepare a slurry of silica gel in hexanes and pack it into a chromatography column.

• Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel.

• Load the adsorbed product onto the top of the packed column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 30%). The optimal solvent system should be determined by prior TLC analysis.

• Collect the fractions containing the desired product (identified by TLC) and combine them.

• Remove the solvent under reduced pressure to yield 5-(difluoromethoxy)nicotinonitrile as a pure solid.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves, when handling chemicals.[7]

• Ventilation: All steps of this procedure should be performed in a well-ventilated fume hood.[8]

• Sodium Chlorodifluoroacetate: This reagent is a skin and eye irritant. Avoid inhalation of dust.[9] Handle in accordance with good industrial hygiene and safety procedures.[8]

• N,N-Dimethylformamide (DMF): DMF is a reproductive hazard and can be absorbed through the skin. Handle with care and avoid exposure.

• Waste Disposal: Dispose of all chemical waste according to local regulations.[2] Unreacted sodium chlorodifluoroacetate should be quenched carefully with a suitable alcohol under controlled conditions before disposal.

Characterization

The identity and purity of the final product, 5-(difluoromethoxy)nicotinonitrile, should be confirmed by analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectroscopy will confirm the structure of the molecule. The characteristic triplet in the ¹H NMR spectrum for the -OCF₂H proton is a key indicator of successful difluoromethylation.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point: To assess the purity of the crystalline solid.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 5-(difluoromethoxy)nicotinonitrile. By following these step-by-step instructions and adhering to the specified safety precautions, researchers can confidently prepare this important building block for their drug discovery and agrochemical development programs. The described method is robust, scalable, and utilizes readily available starting materials, making it a valuable addition to the synthetic chemist's toolbox.

References

• Difluoromethylation of Phenols. Organic Syntheses, 2024 , 101, 164-180. Available from: [Link]

• Hartwig, J. F., et al. (2013). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Angewandte Chemie International Edition, 52(43), 11450-11454. Available from: [Link]

• Standard Operating Procedure: Sodium. University of California. Available from: [Link]

• Hu, J., et al. (2018). A General Protocol for C−H Difluoromethylation of Carbon Acids with TMSCF2Br. Angewandte Chemie International Edition, 57(40), 13193-13197. Available from: [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press, 2011. Available from: [Link]

• Kong, F., et al. (2024). Facile double O-difluoromethylations of diphenols with TMSCF2Br. Tetrahedron Letters, 152, 155335. Available from: [Link]

• Nicotinonitrile. Organic Syntheses, 1941 , 21, 89. Available from: [Link]

• Liu, G.-K., et al. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluoromethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry, 84(22), 14757-14766. Available from: [Link]

• 5-Cyano-3-Hydroxypyridine. ChemBK. Available from: [Link]

• Dolbier, W. R., Jr. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7063-7117. Available from: [Link]

• FACILE SYNTHESIS OF (S)-5,5-DIFLUORONORLEUCINE AND ITS INCORPORATION IN BIOLOGICALLY ACTIVE PEPTIDES AS AN METHIONINE MIMETIC. Tetrahedron, 2005 , 61(45), 10827-10834. Available from: [Link]

• Baran, P. S., et al. (2012). A New Reagent for Direct Difluoromethylation. Journal of the American Chemical Society, 134(3), 1494-1497. Available from: [Link]

• The Difluoromethylation Protocols. Chemistry – An Asian Journal, 2021 , 16(18), 2534-2553. Available from: [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 2025 , 102, 1-15. Available from: [Link]

• 5-Hydroxypyridine-3-carbonitrile. PubChem. Available from: [Link]

• Chromatography: Separation, Purification And Isolation Of Different Phytoconstituent. International Journal of Scientific Development and Research, 2022 , 7(5), 456-463. Available from: [Link]

• Difluoromethylborates and Muonium for the Study of Isonitrile Insertion Affording Phenanthridines via Imidoyl Radicals. The Journal of Organic Chemistry, 2023 , 88(15), 10459-10468. Available from: [Link]

• open-source fraction collector for flash column chromatography and. Reaction Chemistry & Engineering, 2025 , 10(6), 1408-1416. Available from: [Link]

• Method for synthesizing 5-difluoromethoxy-2-mercapto-1H-benzimidazole. Google Patents.
• Methods for purifying nucleic acids. Google Patents.

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• 9. fishersci.com [fishersci.com]

HPLC method development for 5-(Difluoromethoxy)nicotinonitrile purity analysis

[label="5-(Difluoro

Logical workflow for HPLC method development of fluorinated pyridine derivatives.

Experimental Protocols

Chromatographic Conditions

To maximize efficiency and minimize the longitudinal diffusion (B-term) and eddy dispersion (A-term) of the van Deemter equation, a superficially porous (core-shell) PFP particle is utilized.

Table 1: Optimized HPLC Parameters

Parameter	Specification
Column	Core-shell PFP (100 mm × 4.6 mm, 2.6 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Milli-Q Water
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temperature	30 °C ± 1 °C
Injection Volume	5 µL
Detection	UV at 254 nm (Reference 360 nm)
Diluent	Water : Acetonitrile (50:50, v/v)

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	90	10	Initial
2.0	90	10	Isocratic hold
10.0	40	60	Linear gradient
12.0	10	90	Column wash
14.0	10	90	Isocratic wash
14.1	90	10	Re-equilibration
18.0	90	10	End

Step-by-Step Analytical Methodology

Step 1: Mobile Phase Preparation

• Phase A: Carefully pipette 1.0 mL of LC-MS grade TFA into 1000 mL of ultrapure Milli-Q water (18.2 MΩ·cm). Mix thoroughly and degas via vacuum filtration through a 0.22 µm PTFE membrane.

• Phase B: Use 100% HPLC-grade Acetonitrile. Filter through a 0.22 µm PTFE membrane.

Step 2: Standard and Sample Preparation

• Blank/Diluent: Prepare a 50:50 (v/v) mixture of Milli-Q Water and Acetonitrile.

• System Suitability Test (SST) Solution: Weigh accurately 10 mg of 5-(Difluoromethoxy)nicotinonitrile reference standard and 1 mg of known positional isomer impurities into a 10 mL volumetric flask. Dissolve and make up to volume with diluent.

• Sample Solution: Weigh accurately 50 mg of the synthesized batch into a 50 mL volumetric flask. Add 30 mL of diluent, sonicate for 5 minutes to ensure complete dissolution, and make up to the mark. Filter through a 0.45 µm nylon syringe filter prior to injection.

Step 3: Execution and Self-Validation

• Purge the HPLC system and equilibrate the PFP column with the initial gradient conditions (90% A / 10% B) for at least 20 column volumes until a stable baseline is achieved.

• Inject the Blank to verify the absence of ghost peaks.

• Inject the SST Solution in sequence (n=6). The system is self-validating if:

  • Resolution ( Rs​ ) between the main peak and the closest eluting isomer is ≥1.5 .

  • Tailing factor ( Tf​ ) for the main peak is ≤1.2 .

  • Relative Standard Deviation (%RSD) of the main peak area is ≤1.0% .

Forced Degradation & Stability Indicating Power

To prove the method is stability-indicating, the analyte must be subjected to stress conditions. The nitrile group in 5-(Difluoromethoxy)nicotinonitrile is highly susceptible to base-catalyzed hydrolysis, sequentially converting to an amide and then to a carboxylic acid.

Base-catalyzed forced degradation pathway of 5-(Difluoromethoxy)nicotinonitrile.

During method development, samples stressed with 0.1 N NaOH at 60 °C for 2 hours demonstrated complete resolution of the parent peak from the highly polar nicotinamide and nicotinic acid degradants, which elute significantly earlier in the reversed-phase gradient.

Method Validation (ICH Q2(R2) Framework)

The method was validated in strict accordance with the updated ICH Q2(R2) guidelines, which emphasize a lifecycle and risk-based approach to analytical procedure validation[1].

Table 3: ICH Q2(R2) Validation Parameters and Acceptance Criteria

Validation Characteristic	Experimental Approach	Acceptance Criteria
Specificity	Acid, Base, Peroxide, Heat, and UV stressed samples	Peak purity angle < Purity threshold; Rs​≥1.5
Linearity & Range	5 concentration levels (50% to 150% of nominal 1.0 mg/mL)	Correlation coefficient ( R2 ) ≥0.999
Accuracy (Recovery)	Triplicate injections of samples spiked at 80%, 100%, 120%	Mean recovery between 98.0% and 102.0%
Precision (Repeatability)	6 independent sample preparations of the same batch	%RSD of assay ≤2.0%
LOD / LOQ	Signal-to-noise ratio evaluation of dilute solutions	S/N ≥3 (LOD); S/N ≥10 (LOQ)
Robustness	Deliberate variations: pH (±0.1), Temp (±2°C), Flow (±10%)	No significant impact on critical resolution ( Rs​≥1.5 )

Conclusion

The developed HPLC-UV method leverages the unique π−π and dipole-dipole interactions of a core-shell PFP stationary phase to achieve baseline separation of 5-(Difluoromethoxy)nicotinonitrile from its positional isomers and degradation products. By strictly controlling the mobile phase pH with 0.1% TFA, the method eliminates silanol interactions, ensuring sharp peak shapes and robust reproducibility. Validated under the ICH Q2(R2) framework, this protocol provides a highly reliable, self-validating system for routine quality control and stability testing in pharmaceutical development.

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns Agilent Technologies, Inc. URL:[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC LCGC International - Chromatography Online URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]

Application Note: Protocols for the Chemoselective Reduction of the Nitrile Group in 5-(Difluoromethoxy)nicotinonitrile

Mechanistic Rationale & Chemoselectivity

The (pyridin-3-yl)methanamine scaffold is a privileged structural motif in medicinal chemistry, frequently utilized to enhance aqueous solubility, tune basicity, and engage in key hydrogen-bonding interactions within target binding pockets. The introduction of a difluoromethoxy (–OCF₂H) group at the 5-position further modulates the physicochemical properties of the pyridine ring. The –OCF₂H group acts as a lipophilic hydrogen-bond donor, which can significantly improve metabolic stability and membrane permeability without excessively increasing lipophilicity[1].

Synthesizing (5-(difluoromethoxy)pyridin-3-yl)methanamine from 5-(difluoromethoxy)nicotinonitrile requires the highly chemoselective reduction of the cyano group (–C≡N) to a primary amine (–CH₂NH₂). This transformation presents two distinct mechanistic challenges:

• Preservation of the –OCF₂H Group and Pyridine Ring: While the difluoromethoxy group is generally stable to mild catalytic hydrogenation, extreme dissolving metal reductions or highly basic conditions can trigger unwanted defluorination or C–O bond cleavage[1]. Furthermore, the electron-deficient pyridine ring is susceptible to over-reduction under harsh high-pressure hydrogenation conditions.

• Suppression of Dimerization (Secondary Amine Formation): The reduction of a nitrile proceeds via a highly reactive transient imine intermediate. The newly formed primary amine product can act as a nucleophile and attack this unreduced imine, leading to the formation of a bis-alkylated secondary amine byproduct. To circumvent this causality, reductions must be performed in the presence of an excess of ammonia—which outcompetes the primary amine for the imine intermediate[2]—or an in situ trapping agent like Boc-anhydride (Boc₂O)[3].

Quantitative Comparison of Reduction Strategies

To ensure a self-validating approach to synthesis, the selection of the reduction method must be tailored to the available laboratory infrastructure and the required scale. Below is a comparative summary of the three most robust methodologies for this specific transformation.

Reduction Method	Reagents & Catalyst	Chemoselectivity (–OCF₂H / Pyridine)	Dimer Suppression Strategy	Typical Yield	Scalability & Safety Profile
Catalytic Hydrogenation	Raney Ni, H₂ (3–5 atm), MeOH	Excellent	Excess NH₃ (7N in MeOH)	80–90%	High scale; requires handling of pyrophoric Raney Ni.
Hydride Reduction	NaBH₄, NiCl₂·6H₂O, MeOH	Excellent	Kinetic control / Ni-complexation	75–85%	Medium scale; exothermic H₂ gas evolution requires careful venting.
Reductive Amination (Trapping)	Pd/C, H₂ (1 atm), Boc₂O, MeOH	Excellent	In situ N-Boc protection	85–95%	High scale; yields a protected amine requiring subsequent HCl deprotection.

Data synthesized from established protocols for fluorinated nicotinonitrile derivatives[4] and[5].

Reaction Pathway & Chemoselectivity Visualization

The following diagram illustrates the mechanistic pathways during the reduction process, highlighting the critical divergence between successful primary amine formation and unwanted dimerization.

Reaction pathways of nitrile reduction demonstrating chemoselective trapping vs. dimerization.

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation using Raney Nickel

This method is the industrial standard for reducing nicotinonitriles due to its high atom economy and scalability[2]. The use of Raney Nickel safely tolerates the –OCF₂H group without inducing defluorination[4].

Materials:

• 5-(Difluoromethoxy)nicotinonitrile (1.0 equiv)

• Raney Nickel (W-2 or W-4 slurry in water/MeOH, ~15% w/w relative to substrate)

• 7N Ammonia in Methanol (NH₃/MeOH)

Step-by-Step Procedure:

• Preparation: In a well-ventilated fume hood, dissolve 5-(difluoromethoxy)nicotinonitrile in 7N NH₃/MeOH (approx. 10 mL per gram of substrate) within a high-pressure autoclave or Parr shaker vessel.

• Catalyst Addition: Carefully add the Raney Nickel slurry to the solution. Caution: Raney Nickel is highly pyrophoric and must never be allowed to dry in the presence of air[4].

• Hydrogenation: Seal the vessel and purge the atmosphere three times with Nitrogen gas, followed by three purges with Hydrogen gas. Pressurize the vessel to 50 psi (approx. 3.5 atm) with H₂.

• Reaction: Agitate the mixture at room temperature (20–25 °C) for 12–16 hours. Monitor the hydrogen uptake; the reaction is complete when the pressure stabilizes.

• Workup: Carefully vent the hydrogen gas and purge the vessel with Nitrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad generously with MeOH. Do not let the catalyst pad dry.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude (5-(difluoromethoxy)pyridin-3-yl)methanamine. Purify via acid-base extraction or silica gel chromatography (DCM/MeOH/NH₄OH) if analytical purity is required.

Protocol B: Hydride Reduction via Nickel Boride (NaBH₄ / NiCl₂)

For laboratories lacking high-pressure hydrogenation equipment, the in situ generation of nickel boride (Ni₂B) provides an exceptionally mild and chemoselective alternative that leaves the pyridine ring and difluoromethoxy group completely intact.

Materials:

• 5-(Difluoromethoxy)nicotinonitrile (1.0 equiv)

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) (1.0 equiv)

• Sodium borohydride (NaBH₄) (4.0 equiv)

• Anhydrous Methanol

Step-by-Step Procedure:

• Complexation: Dissolve the nitrile and NiCl₂·6H₂O in anhydrous methanol (15 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer and a venting needle. The solution will appear pale green.

• Hydride Addition: Cool the mixture to 0 °C using an ice bath. Add NaBH₄ portion-wise over 30 minutes. Caution: This step is highly exothermic and results in vigorous evolution of hydrogen gas. The solution will immediately turn pitch black, indicating the formation of the active Ni₂B catalyst.

• Reduction: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

• Quenching: Once complete, quench the reaction by adding diethylenetriamine (1.5 equiv) to chelate the nickel, or carefully add saturated aqueous NH₄Cl.

• Extraction: Dilute the mixture with Ethyl Acetate (EtOAc) and filter through a short pad of Celite to remove insoluble boron/nickel salts. Transfer the filtrate to a separatory funnel, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Workflow Visualization for Nickel Boride Reduction

Step-by-step workflow for the mild hydride reduction of nicotinonitrile using Nickel Boride.

Validation & Analytical Quality Control

To ensure the protocol is a self-validating system, the success of the reduction must be confirmed via specific spectroscopic markers:

• Infrared Spectroscopy (IR): The complete disappearance of the sharp C≡N stretching frequency at ~2230 cm⁻¹ and the appearance of broad N–H stretching bands at ~3300–3400 cm⁻¹ confirms the reduction of the nitrile.

• ¹⁹F NMR (CDCl₃ or DMSO-d₆): The difluoromethoxy group should remain intact, appearing as a distinct doublet (split by the adjacent proton, ²J~HF ≈ 73 Hz) around -82.0 to -84.0 ppm. Any extraneous fluorine peaks indicate unwanted defluorination.

• ¹H NMR (CDCl₃): The newly formed methylene protons (–CH₂NH₂) will appear as a singlet around 3.90 ppm. The characteristic –OCF₂H proton will appear as a wide triplet (³J~HF ≈ 73 Hz) integrating to 1H, typically resonating between 6.50 and 6.80 ppm.

References

• Benchchem. "4-(Difluoromethoxy)-2-nitroaniline | 97963-76-3 | Benchchem". URL:[4]

• Organic Syntheses. "nicotinonitrile - Organic Syntheses Procedure". URL:[2]

• Journal of Medicinal Chemistry (ACS). "Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange". URL:[3]

• Chemical Society Reviews (RSC). "Late-stage difluoromethylation: concepts, developments and perspective". URL:[1]

• RSC Advances. "Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications". URL:[5]

Sources

• 1. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-(Difluoromethoxy)-2-nitroaniline | 97963-76-3 | Benchchem [benchchem.com]
• 5. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D6RA01711H [pubs.rsc.org]

Application Note: Strategic Incorporation of 5-(Difluoromethoxy)nicotinonitrile into Kinase Inhibitor Scaffolds

Introduction & Mechanistic Rationale

The integration of fluorinated motifs is a cornerstone of modern medicinal chemistry, enabling the precise tuning of a drug candidate's physicochemical and pharmacokinetic profile[1]. In the realm of oncology and targeted therapeutics, the design of small-molecule kinase inhibitors requires a delicate balance between target affinity, metabolic stability, and membrane permeability.

The 5-(difluoromethoxy)nicotinonitrile scaffold has emerged as a privileged building block for ATP-competitive kinase inhibitors[2]. This structural motif combines two powerful pharmacophoric elements:

• The Nicotinonitrile Core: The pyridine nitrogen serves as a classic hydrogen-bond acceptor, anchoring the molecule to the backbone amides of the kinase hinge region. The addition of the electron-withdrawing nitrile (-CN) group at the 3-position is highly strategic; it lowers the pKa of the pyridine nitrogen. This reduced basicity minimizes off-target hERG channel binding—a common cardiovascular liability—while maintaining sufficient electron density for hinge binding[2].

• The Difluoromethoxy Bioisostere (-OCHF₂): Unlike a standard methoxy group, which is highly susceptible to cytochrome P450-mediated O-dealkylation, the strong C-F bonds of the difluoromethoxy group resist enzymatic cleavage, drastically improving metabolic half-life[3]. Furthermore, the electron-withdrawing fluorine atoms polarize the C-H bond, transforming the oxygen substituent into a "lipophilic hydrogen bond donor"[4]. This allows the -OCHF₂ group to form critical weak hydrogen bonds with the kinase active site or the highly conserved DFG (Asp-Phe-Gly) motif, effectively stabilizing the inactive DFG-out conformation[5].

Quantitative Data: Physicochemical Profiling

To understand the causality behind selecting the difluoromethoxy group over other oxygen-linked substituents, we must analyze their physicochemical properties. The table below demonstrates how the -OCHF₂ group provides a "Goldilocks" effect—balancing lipophilicity, metabolic stability, and unique hydrogen-bonding capabilities.

Substituent on Nicotinonitrile	Hammett Constant (σp)	Relative Lipophilicity (ΔLogP)	H-Bond Donor Capacity	CYP450 Metabolic Stability
-OCH₃ (Methoxy)	-0.27	Baseline	None (Acceptor only)	Low (Prone to O-dealkylation)
-OCHF₂ (Difluoromethoxy)	+0.18	+0.6 to +0.8	Weak (Polarized C-H)	High
-OCF₃ (Trifluoromethoxy)	+0.35	+1.0 to +1.2	None (Highly hydrophobic)	Very High

Data synthesis based on bioisosteric replacement principles in modern drug design[4],[3].

Experimental Methodologies

The following protocols outline the synthesis of a 5-(difluoromethoxy)nicotinonitrile intermediate, its incorporation into a kinase inhibitor scaffold, and the subsequent biological validation. Every protocol is designed as a self-validating system to ensure experimental integrity.

Protocol 1: Synthesis of 2-Chloro-5-(difluoromethoxy)nicotinonitrile

Objective: Introduce the difluoromethoxy group onto the pyridine core safely and efficiently.

• Step 1: Dissolve 2-chloro-5-hydroxynicotinonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

• Step 2: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq) and stir for 15 minutes at room temperature to generate the phenoxide/pyridoxide intermediate.

• Step 3: Add sodium chlorodifluoroacetate (ClCF₂COONa, 2.5 eq). Causality: We utilize sodium chlorodifluoroacetate as a safe, solid precursor. Upon heating, it decarboxylates to generate the reactive difluorocarbene in situ, avoiding the use of toxic and ozone-depleting chlorodifluoromethane gas.

• Step 4: Heat the reaction mixture to 100°C for 4 hours.

• Step 5 (Self-Validation): Monitor reaction completion via TLC. Quench with water and extract with ethyl acetate. Perform ¹⁹F NMR on the crude extract. The presence of a distinct doublet around -82 ppm confirms the successful installation of the -OCHF₂ group before proceeding to purification via flash chromatography.

Protocol 2: Scaffold Assembly via Nucleophilic Aromatic Substitution (SₙAr)

Objective: Couple the difluoromethoxy intermediate to an aniline-bearing kinase pharmacophore.

• Step 1: Dissolve the purified 2-chloro-5-(difluoromethoxy)nicotinonitrile (1.0 eq) and a target aniline derivative (1.1 eq) in anhydrous 1,4-dioxane.

• Step 2: Add N,N-diisopropylethylamine (DIPEA, 2.0 eq) as a non-nucleophilic base to scavenge the generated HCl.

• Step 3: Heat the mixture to 90°C overnight. Causality: The 2-chloro position is highly activated for SₙAr by both the adjacent pyridine nitrogen and the strongly electron-withdrawing ortho-nitrile group, allowing for catalyst-free coupling.

• Step 4 (Self-Validation): Analyze the reaction mixture via LC-MS. The disappearance of the starting material mass and the appearance of the product mass [M+H]⁺ validates the successful scaffold assembly. Purify via preparative HPLC.

Protocol 3: In Vitro Kinase Profiling (TR-FRET Assay)

Objective: Validate the ATP-competitive binding of the synthesized inhibitor.

• Step 1: Prepare a 10-point, 3-fold serial dilution of the synthesized inhibitor in 100% DMSO.

• Step 2: Transfer the compounds to a 384-well assay plate. Add the target kinase enzyme (e.g., Aurora A or B-Raf) and a fluorescently labeled ATP-competitive tracer.

• Step 3: Add the Europium-labeled anti-tag antibody. Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen because it is highly sensitive and resistant to compound auto-fluorescence, providing a highly accurate IC₅₀ value.

• Step 4 (Self-Validation): Include Staurosporine (a known pan-kinase inhibitor) as a positive control to validate assay sensitivity, and a DMSO-only well as a negative control to establish the baseline signal. Calculate the IC₅₀ using a 4-parameter logistic curve fit.

Visualizations

Fig 1. Workflow for the synthesis and evaluation of 5-(difluoromethoxy)nicotinonitrile inhibitors.

Fig 2. Mechanism of action for ATP-competitive kinase inhibitors blocking downstream signaling.

References

• The Difluoromethyl Bioisoster: Examining the “Lipophilic Hydrogen Bond Donor” Concept Source: researchgate.net URL:[4]

• 2-(Difluoromethoxy)pyridin-4-ol | 205043-09-0 - Benchchem Source: benchchem.com URL:[2]

• The Difluoromethoxy Group: A Strategic Tool in Modern Medicinal Chemistry Source: benchchem.com URL:[3]

• Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications Source: rsc.org URL:[1]

• A novel mechanism by which small molecule inhibitors induce the DFG flip in Aurora A Source: nih.gov URL:[5]

Sources

• 1. Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D6RA01711H [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting common impurities in 5-(Difluoromethoxy)nicotinonitrile production

Welcome to the technical support and troubleshooting center for the synthesis of 5-(Difluoromethoxy)nicotinonitrile . The installation of a difluoromethyl (-CF₂H) group onto a pyridine scaffold is a critical transformation in medicinal chemistry, as the -CF₂H moiety acts as a highly lipophilic hydrogen bond donor and a stable bioisostere for hydroxyl or thiol groups.

However, the difluoromethylation of 5-hydroxynicotinonitrile is notoriously prone to chemoselectivity issues and side reactions. This guide is engineered to help researchers and drug development professionals diagnose common impurities, understand the mechanistic causality behind them, and implement self-validating protocols to achieve high-purity O-difluoromethylation.

Mechanistic Workflow: Divergent Pathways in Difluoromethylation

To effectively troubleshoot your synthesis, you must first understand the competing pathways at play. The diagram below maps the logical relationship between your choice of reagents and the resulting impurity profiles.

Mechanistic pathways and impurity formation in 5-hydroxynicotinonitrile difluoromethylation.

Troubleshooting FAQs: Diagnosing Common Impurities

Q1: Why is my reaction yielding high levels of N-difluoromethylated impurities instead of the desired O-difluoromethyl ether? Causality & Expert Insight: 5-Hydroxypyridines exhibit ambident nucleophilicity. While the oxygen atom is harder and typically more reactive toward electrophiles, the pyridine nitrogen is also a potent nucleophile. The chemoselectivity between O- and N-difluoromethylation is strictly governed by the basicity of the reaction medium and the temperature[1]. Strong bases (e.g., KOtBu, NaOH) and elevated temperatures shift the reaction toward the N-difluoromethylated pyridinium or pyridone tautomer species[1]. Solution: Switch to a milder base such as Na₂CO₃ or Cs₂CO₃ and maintain the reaction at ambient temperature (20–25 °C). Utilizing (bromodifluoromethyl)trimethylsilane (TMSCF₂Br) instead of traditional gases like chlorodifluoromethane (Freon-22) allows for these milder conditions, drastically improving O-selectivity[1].

Q2: I am detecting significant amounts of 5-(difluoromethoxy)nicotinamide. How do I prevent nitrile hydrolysis? Causality & Expert Insight: The cyano group (-CN) on the electron-deficient pyridine ring is highly susceptible to nucleophilic attack by hydroxide ions. Traditional difluoromethylation protocols using Freon-22 gas require strong aqueous bases (like 30% NaOH) to generate the difluorocarbene[2]. Under these harsh, aqueous conditions, the nitrile group undergoes rapid hydration to the amide, and eventually hydrolysis to the carboxylic acid. Solution: Eliminate water from the system entirely. Transition to strictly anhydrous conditions using a polar aprotic solvent (e.g., anhydrous Acetonitrile or DMF) and a liquid difluoromethylating agent like TMSCF₂Br[1] or sodium chlorodifluoroacetate (ClCF₂COONa).

Q3: The conversion of 5-hydroxynicotinonitrile stalls at 50%, leaving unreacted starting material. What is the mechanism behind this failure? Causality & Expert Insight: Difluorocarbene (:CF₂) is a highly reactive, transient electrophile. If the rate of :CF₂ generation outpaces the rate of nucleophilic attack by the deprotonated 5-hydroxynicotinonitrile, the carbene will rapidly undergo side reactions. The most common failure mode is the dimerization of the carbene to form tetrafluoroethylene gas (C₂F₄), which effectively consumes your reagent without yielding the product. Solution: Implement a continuous, slow-addition protocol for the difluoromethylating agent using a syringe pump. This maintains a low, steady-state concentration of :CF₂, maximizing its capture by the ambident nucleophile and preventing dimerization.

Quantitative Data: Condition Optimization & Impurity Profiling

To illustrate the impact of reagent and condition selection on impurity generation, the following table summarizes the expected chemoselectivity and hydrolysis rates based on established literature parameters for hydroxypyridine scaffolds[1],[2].

Table 1: Comparison of Reaction Conditions for 5-Hydroxynicotinonitrile Difluoromethylation

Difluoromethylating Reagent	Base System	Solvent	Temp (°C)	Target O-CF₂H Yield (%)	N-CF₂H Impurity (%)	Hydrolysis Impurity (%)
ClCF₂H (Freon-22)	NaOH (aq)	Dioxane	70	42%	18%	28%
ClCF₂COONa	Cs₂CO₃ (solid)	DMF	100	61%	14%	< 5%
TMSCF₂Br	Na₂CO₃ (solid)	MeCN	20	88%	< 2%	< 1%

Note: The use of TMSCF₂Br under mild, anhydrous conditions provides the optimal therapeutic window to maximize O-alkylation while suppressing both N-alkylation and nitrile hydrolysis.

Self-Validating Protocol: Anhydrous O-Difluoromethylation

This protocol utilizes TMSCF₂Br to achieve high O-chemoselectivity[1]. It incorporates visual and spectroscopic checkpoints to validate intermediate formation before proceeding to the next step, ensuring high fidelity and minimizing wasted resources.

Materials Required:

• 5-Hydroxynicotinonitrile (1.0 eq)

• TMSCF₂Br (2.0 eq)

• Anhydrous Na₂CO₃ (2.5 eq)

• Anhydrous Acetonitrile (MeCN)

Step 1: Deprotonation and Activation

• Charge an oven-dried, argon-flushed round-bottom flask with 5-hydroxynicotinonitrile and anhydrous MeCN to achieve a 0.2 M concentration.

• Add anhydrous Na₂CO₃ in one single portion.

• Stir the suspension vigorously at room temperature (20 °C) for 30 minutes.

Validation Checkpoint 1 (Visual): The solution will transition from colorless/pale yellow to a more vibrant yellow suspension. This color shift confirms the deprotonation of the hydroxyl group and the formation of the active phenoxide/pyridinol nucleophilic species.

Step 2: Controlled Difluorocarbene Generation

• Equip the reaction flask with a syringe pump containing TMSCF₂Br.

• Add the TMSCF₂Br dropwise over a period of 2 hours while maintaining the reaction temperature strictly at 20 °C.

Validation Checkpoint 2 (Mechanistic): The slow addition prevents the localized buildup of :CF₂. In an anhydrous system, the absence of unexpected gas evolution confirms that the carbene is being successfully captured by the substrate rather than dimerizing into tetrafluoroethylene gas.

Step 3: Reaction Monitoring

• Allow the reaction to stir for an additional 4 hours post-addition.

Validation Checkpoint 3 (Spectroscopic): Extract a 0.1 mL aliquot, filter, dilute in CDCl₃, and perform a quick ¹⁹F NMR. The successful formation of the O-CF₂H target is validated by the appearance of a distinct doublet at approximately -82 ppm (J ≈ 73 Hz)[2]. If a peak appears near -90 to -95 ppm, N-difluoromethylation is occurring, indicating the local temperature may have drifted too high[1].

Step 4: Quenching and Isolation

• Quench the reaction by adding deionized water (equal volume to MeCN) to dissolve the inorganic salts.

• Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate pure 5-(difluoromethoxy)nicotinonitrile.

References

• Chemoselective N- and O-Difluoromethylation of 2-Pyridones, Isoquinolinones, and Quinolinones with TMSCF2Br Source: Organic Letters (American Chemical Society), 2021. URL:[Link]

• O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane Source: Journal of Organic and Pharmaceutical Chemistry, 2024. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Solubility for 5-(Difluoromethoxy)nicotinonitrile

Welcome to the Technical Support Center. This guide is designed for researchers and formulation scientists facing aqueous solubility challenges with 5-(Difluoromethoxy)nicotinonitrile . By understanding the specific physicochemical properties of this molecule, you can bypass empirical guesswork and apply rational, causality-driven formulation strategies.

Physicochemical Profiling & Causality

To solve a solubility issue, we must first understand the molecular architecture driving the insolubility. 5-(Difluoromethoxy)nicotinonitrile consists of a rigid, planar pyridine ring substituted with a cyano group (-CN) and a difluoromethoxy group (-OCHF₂).

The -OCHF₂ group is a unique "environmental adaptor" that generally acts as a highly lipophilic motif, significantly increasing the compound's partition coefficient (log P) compared to a standard methoxy group[1]. Furthermore, the strong electron-withdrawing nature of both the -CN and -OCHF₂ groups severely depletes electron density from the pyridine nitrogen, rendering it virtually non-basic.

Table 1: Quantitative Physicochemical Profile

Property	Value / Estimate	Impact on Aqueous Solubility
Molecular Weight	170.11 g/mol	Favorable (Small molecule), but overridden by high lipophilicity.
Log P (Predicted)	1.5 – 2.5	Negative. High lipophilicity drives partitioning away from water.
H-Bond Donors	0	Negative. Inability to donate hydrogen bonds to water molecules.
H-Bond Acceptors	3 (N, N, O)	Neutral/Negative. Acceptor strength is severely weakened by electron delocalization.
pKa (Conjugate Acid)	< 1.39	Critical. The parent nicotinonitrile has a pKa of 1.39[2]. The -OCHF₂ group lowers this further, preventing protonation at physiological pH.

Troubleshooting FAQs

Q1: Why does 5-(Difluoromethoxy)nicotinonitrile precipitate immediately when I dilute my DMSO stock into an aqueous assay buffer? A1: You are observing "solvent shock." When a high-concentration DMSO stock is pipetted directly into an aqueous medium, the local concentration of water spikes before the DMSO can diffuse. Because the -OCHF₂ group creates a highly hydrophobic surface area[1], the sudden change in dielectric constant forces the compound to rapidly nucleate and form micro-crystals.

Q2: Can I improve its aqueous solubility by lowering the pH of my buffer to protonate the pyridine ring? A2: No. This is a common mechanistic trap. While unsubstituted pyridine is basic (pKa ~5.2), the parent core of this molecule (nicotinonitrile) has a conjugate acid pKa of 1.39[2]. The addition of the highly electronegative difluoromethoxy group via inductive effects pushes the pKa near or below zero. The molecule will remain unprotonated (neutral) at any physiologically relevant or mildly acidic pH. Attempting to use pH adjustment will fail and may denature your biological targets.

Q3: What is the optimal primary solvent for making stock solutions? A3: Anhydrous Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP). These polar aprotic solvents possess high dielectric constants and lack hydrogen bond donors, making them perfect solvating agents for rigid, lipophilic heteroaromatics.

Q4: How can I formulate this for cell-based assays where the final DMSO concentration must be < 0.5%? A4: You must use a carrier system to shield the lipophilic surface area from water. Cyclodextrin complexation (e.g., HP-β-CD) is highly recommended. The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic -OCHF₂ and planar pyridine core, while its hydrophilic exterior maintains macroscopic aqueous solubility[3].

Self-Validating Experimental Protocols

Protocol 1: Preparation of a Stable 10 mM Master Stock

Objective: Create a primary stock free of micro-nucleation sites.

• Weighing: Accurately weigh 1.70 mg of 5-(Difluoromethoxy)nicotinonitrile powder into a sterile, amber glass vial.

• Solvation: Add exactly 1.0 mL of anhydrous DMSO (≥99.9% purity, stored over molecular sieves). Water contamination in standard DMSO will drastically reduce the solubility limit.

• Dissolution: Vortex vigorously for 60 seconds.

• Validation: Hold the vial against a strong light source. The solution must be perfectly optically clear. If any "swirling" or particulate matter is visible, sonicate in a water bath at 37°C for 5 minutes.

• Storage: Aliquot into single-use volumes to avoid freeze-thaw cycles and store at -20°C.

Protocol 2: The "Step-Down" Dilution Method (Anti-Solvent Shock)

Objective: Prevent precipitation during dilution into aqueous assay buffers.

• Intermediate Mix: Create an intermediate 10X stock (e.g., 100 µM) by diluting the 10 mM Master Stock into a 50/50 (v/v) mixture of DMSO and your target aqueous buffer. Vortex immediately.

• Equilibration: Allow the intermediate solution to sit for 5 minutes at room temperature.

• Final Dilution: While continuously vortexing your final assay buffer, add the intermediate solution dropwise until the 1X target concentration is reached.

• Validation: Measure the absorbance of the final solution at 600 nm (OD600) using a spectrophotometer. An OD600 > 0.05 indicates light scattering from micro-precipitation. If this occurs, proceed to Protocol 3.

Protocol 3: HP-β-CD Inclusion Complexation

Objective: Achieve high aqueous solubility without organic co-solvents.

• Carrier Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., PBS).

• Direct Addition: Add the dry 5-(Difluoromethoxy)nicotinonitrile powder directly to the HP-β-CD solution. Do not use DMSO.

• Complexation: Stir the suspension continuously on a magnetic stir plate for 24 hours at room temperature. The mechanical energy and time are required to overcome the crystal lattice energy and allow the molecules to enter the cyclodextrin cavities[3].

• Validation: Filter the resulting solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed API. Quantify the final solubilized concentration using HPLC or UV-Vis spectroscopy.

Formulation Decision Workflow

Fig 1. Decision tree for optimizing the solubility of 5-(Difluoromethoxy)nicotinonitrile.

References

• Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs | Journal of Medicinal Chemistry - ACS Public
• 3-Cyanopyridine | C6H4N2 | CID 79 | PubChem |
• Overcoming Solubility Challenges in Early-Phase Drug Formul

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Cyanopyridine | C6H4N2 | CID 79 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Overcoming Solubility Challenges in Drug Formulation [pharmsky.com.au]

Resolving overlapping 19F NMR signals in 5-(Difluoromethoxy)nicotinonitrile reaction mixtures

Welcome to the Advanced Analytical Support Center. This guide is specifically engineered for researchers and drug development professionals characterizing 5-(Difluoromethoxy)nicotinonitrile and its derivatives.

When analyzing crude reaction mixtures (e.g., cross-coupling or nucleophilic aromatic substitution reactions), the difluoromethoxy (–OCF₂H) group frequently presents severe spectral overlap. This guide dissects the physical causality behind these overlapping multiplets and provides field-proven, self-validating protocols to resolve them.

Part 1: Diagnostic Workflow

Before altering your sample, follow this logical progression to isolate and resolve overlapping ¹⁹F signals.

Caption: Workflow for resolving overlapping 19F NMR signals in -OCF2H mixtures.

Part 2: Frequently Asked Questions & Causality Analysis

Q1: Why are the –OCF₂H signals of my starting material and product overlapping so severely?

Causality: The overlap is a compounding effect of narrow chemical shift dispersion and large scalar coupling. The two equivalent fluorine atoms in the –OCF₂H group couple with the adjacent proton, generating a doublet with a massive geminal coupling constant ( 2JHF​≈70–75 Hz)[1]. Because the fluorine atoms are insulated from the pyridine ring by an oxygen atom, structural changes on the ring (e.g., functionalizing the nitrile or cross-coupling at a halogenated site) only weakly perturb the fluorine's electronic environment[2]. Consequently, the chemical shifts of the starting material and product often fall within 0.5 ppm of each other (typically around -82 ppm). The wide doublet splitting of both species inevitably causes multiplet entanglement.

Q2: How can I quickly eliminate the doublet splitting to improve resolution without purifying the mixture?

Causality & Solution: You must apply heteronuclear broadband decoupling (¹⁹F{¹H}). By irradiating the ¹H frequency channel during ¹⁹F acquisition, you force the proton spin state to flip rapidly. This averages the 2JHF​ scalar coupling to zero, collapsing the broad doublets into sharp singlets[3]. This immediately halves the number of peaks and doubles the signal-to-noise ratio, often resolving previously hidden structural isomers.

Q3: Why did my peak integrations become inaccurate after applying ¹H decoupling?

Causality: If the decoupler is left on during the relaxation delay (D1), you are inducing the heteronuclear Nuclear Overhauser Effect (NOE). Polarization transfers from the excited protons to the fluorine nuclei. Because NOE enhancement is highly dependent on molecular correlation times and specific interatomic distances, different molecules in your crude mixture will experience unequal signal inflation, destroying the quantitative integrity of the integral. Solution: You must use an inverse-gated decoupling pulse sequence. This ensures the decoupler is only active during the acquisition time (collapsing the multiplet) and turned off during the relaxation delay (preventing NOE buildup).

Caption: Inverse-gated 19F{1H} NMR pulse sequence to prevent NOE integration errors.

Q4: 19F{1H} decoupling collapsed the doublets, but the singlets still overlap. What next?

Solution: If singlets co-elute, you must manipulate the solvation sphere or use multidimensional dispersion.

• Aromatic Solvent-Induced Shifts (ASIS): Switch your solvent from CDCl₃ to C₆D₆ or Toluene-d₈. The anisotropic magnetic field of the aromatic solvent molecules will complex differently with the starting material versus the product, shifting the previously overlapping singlets apart.

• Band-Selective Pure Shift NMR: If your mixture contains other fluorinated side products causing homonuclear ( JFF​ ) overlap, advanced pure shift techniques (like PSYCHE or BASH decoupling) can suppress these interactions, yielding ultra-high resolution spectra where every unique fluorine environment is a single peak[4][5].

Part 3: Quantitative Reference Data

To assist in assigning your crude mixtures, the following table summarizes the expected chemical shifts and coupling constants for difluoromethoxy-bearing aromatics closely related to 5-(Difluoromethoxy)nicotinonitrile.

Compound Proxy	Solvent	¹⁹F Chemical Shift (ppm)	Multiplicity	2JHF​ (Hz)	Ref
4-(Difluoromethoxy)benzonitrile	CDCl₃	-82.35	Doublet	72.5	[1]
3-(Difluoromethoxy)-1-phenylbut-2-en-1-one	CDCl₃	-82.77	Doublet	74.3	[6]
(2-Chlorobenzyl)(difluoromethyl)sulfane	CDCl₃	-93.90	Doublet	56.3	[1]
3-Bromo-5-difluoromethoxy-4-fluorophenol	CDCl₃	~ -82.00*	Doublet	~ 73.0	[2]

*Estimated based on comparative electronic environments. Note that substituting the oxygen for sulfur drastically shifts the resonance upfield and reduces the coupling constant.

Part 4: Step-by-Step Methodology: Quantitative ¹⁹F{¹H} Inverse-Gated Decoupling

This protocol is designed to be a self-validating system. By confirming the collapse of the doublet and the stability of the baseline, you ensure the quantitative accuracy of your reaction yield calculations.

Step 1: Hardware Verification & Tuning

• Ensure your NMR probe is capable of dual-tuning. Tune the high-frequency channel to ¹⁹F and the broadband/decoupling channel to ¹H[3].

• Critical Check: Verify that appropriate bandpass filters (e.g., ¹H-PASS / ¹⁹F-STOP) are installed on the preamplifiers to prevent the high-power ¹H decoupling pulses from saturating the ¹⁹F observe channel[7].

Step 2: Parameter Optimization

• Load the inverse-gated decoupling pulse sequence (e.g., zgig on Bruker systems).

• Set the ¹H decoupler offset (O2) to the center of the proton spectrum (approx. 6.5 ppm) to ensure the WALTZ-16 composite pulse uniformly covers the –OCF₂H proton resonance.

• Set the Relaxation Delay (D1) to at least 5×T1​ of the longest relaxing fluorine nucleus in your mixture (typically 3–5 seconds for small fluorinated organics)[8].

Step 3: Self-Validating Acquisition

• Acquire a standard 1D ¹⁹F spectrum first (without decoupling) to establish the baseline 2JHF​ doublet spacing.

• Initiate the ¹⁹F{¹H} acquisition.

• Validation Phase: Process the first few transients. If the doublet at ~ -82 ppm has not collapsed into a sharp singlet, stop the acquisition. This indicates the ¹H decoupling power is either too low or the offset (O2) is miscalibrated. Adjust the decoupler attenuation and restart.

Step 4: Processing

• Apply a mild exponential window function (Line Broadening, LB = 0.3 to 1.0 Hz) prior to Fourier Transformation to optimize the signal-to-noise ratio without artificially merging closely eluting singlets.

• Integrate the resulting singlets to determine the exact molar ratio of your 5-(Difluoromethoxy)nicotinonitrile reaction mixture.

References

• Mycroft, C., et al. (2023). Pure shift FESTA: An ultra-high resolution NMR tool for the analysis of complex fluorine-containing spin systems. Magnetic Resonance in Chemistry. Available at:[Link]

• Rotzinger, M., et al. (2026). Enhancing both the Intensities and Resolution of 19F NMR Spectra of PFAS through Band-Selective Homonuclear Decoupling. Analytical Chemistry. Available at:[Link]

• The Royal Society of Chemistry. Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Info. Available at: [Link]

• Beilstein Journals. Supporting Information Mechanochemical difluoromethylations of ketones. Available at: [Link]

• University of Ottawa NMR Facility Blog (2008). 1H with 19F Decoupling. Available at: [Link]

• ChemRxiv (2023). Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis. Available at: [Link]

• University of Illinois Chicago (2000). HIGH RESOLUTION NMR FILTER CONFIGURATIONS. Available at:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. University of Ottawa NMR Facility Blog: 1H with 19F Decoupling [u-of-o-nmr-facility.blogspot.com]
• 4. Pure shift FESTA: An ultra-high resolution NMR tool for the analysis of complex fluorine-containing spin systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]
• 8. chemrxiv.org [chemrxiv.org]

Minimizing side reactions during the difluoromethylation of nicotinonitriles

Welcome to the technical support center for the difluoromethylation of nicotinonitriles. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this important transformation. The introduction of the difluoromethyl (CF₂H) group is a critical strategy in medicinal chemistry to modulate the physicochemical properties of bioactive molecules. However, the unique electronic nature of the nicotinonitrile scaffold presents specific challenges, often leading to undesired side reactions.

This document provides in-depth, question-and-answer-based troubleshooting guides and FAQs to address common issues encountered during experimentation. Our approach is grounded in mechanistic principles to not only solve immediate problems but also to empower you to make informed decisions in your future experimental designs.

Table of Contents

• FAQs: Troubleshooting Common Side Reactions

  • Q1: I am observing a mixture of C-difluoromethylated isomers. How can I improve the regioselectivity of my reaction?

  • Q2: My primary side product is the N-difluoromethylated nicotinonitrile or a dearomatized species. How can I favor C-H functionalization?

  • Q3: I am getting significant amounts of hydrodehalogenated or protodefluorinated byproducts in my cross-coupling reaction. What is causing this and how can I prevent it?

  • Q4: My reaction is low-yielding, with a significant portion of my starting material remaining unreacted or decomposed. What factors should I investigate?

• Experimental Protocols

  • Protocol 1: General Procedure for Photoredox-Catalyzed Radical C-H Difluoromethylation

  • Protocol 2: Nickel-Catalyzed Cross-Coupling of a Halonicotinonitrile

• Reference List

FAQs: Troubleshooting Common Side Reactions

Q1: I am observing a mixture of C-difluoromethylated isomers. How can I improve the regioselectivity of my reaction?

Answer:

Poor regioselectivity is the most common challenge in the Minisci-type or radical difluoromethylation of pyridine rings. The substitution pattern is governed by the electronic properties of the nicotinonitrile ring and the nature of the radical species. The electron-withdrawing nitrile group and the pyridine nitrogen deactivate the ring towards electrophilic attack but activate it for radical nucleophilic attack at the positions ortho and para to the nitrogen (C2, C4, C6). The •CF₂H radical itself is considered nucleophilic, which further complicates selectivity predictions compared to the more electrophilic •CF₃ radical.[1]

Underlying Causes & Troubleshooting Steps:

• Inherent Electronic Bias of the Substrate: The positions C2, C4, and C6 of the pyridine ring are electronically deficient and thus susceptible to radical attack. The nitrile group further influences this distribution. If you are seeing a mixture, it is likely that the energetic barriers for attack at multiple sites are very similar.

  • Troubleshooting Action: Analyze the electronics of your specific nicotinonitrile isomer. If possible, consider using computational tools (DFT calculations) to predict the most likely sites of radical attack. This can provide a theoretical basis for the observed isomer distribution.

• Reaction Mechanism and Radical Generation Method: The method of •CF₂H radical generation can influence its reactivity and selectivity.

  • Photoredox Catalysis: This method offers mild conditions, which can sometimes improve selectivity.[2][3][4] The choice of photocatalyst and light source are critical.

  • Metal-Catalyzed Radical Reactions: Metals like silver or copper can be used to generate •CF₂H radicals from sources like NaSO₂CF₂H. The metal can play a role in the selectivity.[5]

  • Oxidant-Induced Radical Generation: Strong oxidants like potassium persulfate (K₂S₂O₈) or tert-butyl hydroperoxide (TBHP) can generate •CF₂H radicals, but the harsh conditions might reduce selectivity.

  • Troubleshooting Action: If you are using a strong oxidant, consider switching to a photoredox system for milder conditions. Experiment with different photocatalysts (e.g., fac-Ir(ppy)₃, Rose Bengal) as their redox potentials can influence the efficiency of radical generation and potentially the overall reaction pathway.[2][6]

• Solvent and Additive Effects: The reaction medium can significantly influence the transition state energies for addition at different positions.

  • Protic vs. Aprotic Solvents: Protic solvents can protonate the pyridine nitrogen, increasing the electrophilicity of the ring and potentially altering the preferred site of attack.

  • Acidic Additives: The addition of a Brønsted or Lewis acid can have a similar effect to protic solvents, enhancing the rate of reaction and sometimes improving selectivity for a specific position.

  • Troubleshooting Action:

    • Conduct a solvent screen. Common solvents for these reactions include DMSO, DMF, and acetonitrile.

    • If not already present, try adding a catalytic amount of an acid like trifluoroacetic acid (TFA).

Logical Flow for Optimizing Regioselectivity:

Caption: Troubleshooting workflow for improving regioselectivity.

Q2: My primary side product is the N-difluoromethylated nicotinonitrile or a dearomatized species. How can I favor C-H functionalization?

Answer:

The pyridinic nitrogen is a nucleophilic site and can compete with the desired C-H functionalization pathway, especially if the reaction conditions involve the formation of a difluorocarbene (:CF₂) intermediate or if a strong base is used.[5][7] N-difluoromethylation can sometimes be followed by dearomatization, particularly with reagents like bromo(difluoro)acetic acid.[8][9][10][11]

Underlying Causes & Troubleshooting Steps:

• Generation of Difluorocarbene (:CF₂): Some difluoromethylating agents, particularly chlorodifluoromethane (ClCF₂H) under basic conditions, can eliminate HCl to form difluorocarbene.[5][12] This highly electrophilic species will preferentially react with the lone pair of the pyridine nitrogen.

  • Troubleshooting Action:

    • Switch to a dedicated radical difluoromethylating reagent that is less prone to carbene formation. Excellent choices include sodium difluoromethanesulfinate (NaSO₂CF₂H), difluoromethyl sulfones, or phosphonium salts.[2][6][13][14]

    • If you must use a reagent like ClCF₂H, avoid strong, non-nucleophilic bases.

• Base-Mediated N-Alkylation: The use of a strong base (e.g., NaH, K₂CO₃) can deprotonate other components in the reaction mixture or directly facilitate nucleophilic attack of the pyridine nitrogen on the difluoromethyl source. This is a known pathway for the synthesis of N-difluoromethyl heterocycles.[5][8][9][10]

  • Troubleshooting Action:

    • If your protocol uses a base, try reducing its strength or stoichiometry.

    • If possible, switch to a reaction protocol that does not require a base, such as many photoredox-catalyzed C-H functionalizations.[4]

Comparative Table: C-H vs. N-H Difluoromethylation Pathways

Feature	C-H Difluoromethylation (Radical)	N-Difluoromethylation (Nucleophilic/Carbene)
Mechanism	Radical addition to the π-system	Nucleophilic attack by Nitrogen / Carbene insertion
Key Intermediate	•CF₂H radical	Difluorocarbene (:CF₂) or deprotonated N
Favored by	Photoredox catalysis, radical initiators, acidic media	Strong bases, carbene precursors (e.g., ClCF₂H + base)
Common Reagents	NaSO₂CF₂H, R-SO₂CF₂H, (Ph₃P)CF₂HBr	ClCF₂H, BrCF₂COOH
How to Promote	Use a dedicated radical source, add acid	Use a strong base (e.g., K₂CO₃, NaH)
How to Suppress	Avoid strong bases, use radical-specific reagents	Avoid carbene precursors, use acidic/neutral conditions

Q3: I am getting significant amounts of hydrodehalogenated or protodefluorinated byproducts in my cross-coupling reaction. What is causing this and how can I prevent it?

Answer:

This issue is specific to transition-metal-catalyzed cross-coupling reactions (e.g., using Ni or Pd) where a halonicotinonitrile (e.g., chloro- or bromonicotinonitrile) is used as the substrate.[12] Hydrodehalogenation (replacement of the halogen with hydrogen) is a common side reaction in reductive cross-coupling cycles.

Underlying Causes & Troubleshooting Steps:

• Mismatched Rates in the Catalytic Cycle: In a typical Ni-catalyzed cycle, the process involves: (a) oxidative addition of the halonicotinonitrile to Ni(0), (b) reaction with a •CF₂H radical (or a related species) to form an Ar-Ni(III)-CF₂H intermediate, and (c) reductive elimination to give the product.[5] If the rate of the subsequent steps is slow compared to side reactions of the Ar-Ni(II) intermediate (e.g., protonolysis from the solvent or trace water), hydrodehalogenation can occur.

  • Troubleshooting Action:

    • Ligand Tuning: The ligand on the nickel catalyst is crucial. It modulates the electronic properties and steric environment of the metal center, influencing the rates of oxidative addition and reductive elimination. Screen different ligands, such as bipyridines or phenanthrolines, to find one that promotes the desired coupling over side reactions.

    • Solvent Purity: Ensure you are using a dry, anhydrous solvent. Trace amounts of water or other protic impurities can be a source of protons for the hydrodehalogenation pathway.

• Reductant Issues: These couplings often use a stoichiometric reductant, like zinc powder, to maintain the Ni(0) state. If the reduction of the Ar-Ni(II) intermediate by the reductant is competitive with the desired coupling pathway, it can lead to undesired byproducts.

  • Troubleshooting Action:

    • Optimize Reductant: Vary the amount and type of reductant. Sometimes, a less reactive reductant or simply adjusting the stoichiometry can disfavor the hydrodehalogenation pathway.

Nickel-Catalyzed Cross-Coupling Cycle and Side Reaction:

Caption: Catalytic cycle showing the desired pathway and the hydrodehalogenation side reaction.

Q4: My reaction is low-yielding, with a significant portion of my starting material remaining unreacted or decomposed. What factors should I investigate?

Answer:

Low conversion or decomposition points to suboptimal reaction conditions or inherent instability of the substrate/product. A systematic approach is needed to identify the root cause.

Underlying Causes & Troubleshooting Steps:

• Inefficient Radical Generation (for Radical Reactions): If the •CF₂H radical is not being generated efficiently, the reaction will stall.

  • Photoredox Systems: The light source may be of the wrong wavelength or insufficient intensity. The photocatalyst could be degrading.

  • Oxidative Systems: The oxidant may be old or decomposing. The temperature might be too low to initiate radical formation effectively.

  • Troubleshooting Action:

    • Photoredox: Confirm the λ_max of your photocatalyst and ensure your LED light source matches it. Increase the catalyst loading or light intensity.

    • Oxidative: Use a fresh batch of oxidant. Try incrementally increasing the temperature.

• Catalyst Deactivation (for Cross-Coupling): The metal catalyst can be deactivated by impurities or side reactions. For instance, in the absence of a suitable base, HCl generated during some transformations can deactivate a palladium catalyst.[15]

  • Troubleshooting Action:

    • Ensure all reagents are pure and the reaction is performed under an inert atmosphere (N₂ or Ar).

    • Re-evaluate the need for an additive or base to neutralize any acidic byproducts.

• Substrate/Product Instability: Nicotinonitriles, especially when functionalized, can be sensitive to strong bases, high temperatures, or highly oxidative conditions, leading to decomposition.

  • Troubleshooting Action:

    • Run the reaction at a lower temperature for a longer time.

    • If using a strong base or oxidant, screen for milder alternatives.

    • Analyze the crude reaction mixture by LC-MS or NMR to identify any decomposition products, which can give clues about the degradation pathway.

Experimental Protocols

Protocol 1: General Procedure for Photoredox-Catalyzed Radical C-H Difluoromethylation

This protocol is a starting point based on common procedures for the difluoromethylation of heteroaromatics.[2][4][6]

Materials:

• Nicotinonitrile substrate (1.0 equiv, e.g., 0.2 mmol)

• Sodium difluoromethanesulfinate (NaSO₂CF₂H) (2.0-3.0 equiv)

• Photocatalyst (e.g., fac-Ir(ppy)₃ or Rose Bengal) (1-5 mol%)

• Anhydrous solvent (e.g., DMSO, MeCN) (0.1 M concentration)

• Schlenk tube or vial with a magnetic stir bar

• Blue or Green LED light source

Procedure:

• To a Schlenk tube under an inert atmosphere (N₂ or Ar), add the nicotinonitrile substrate, sodium difluoromethanesulfinate, and the photocatalyst.

• Add the anhydrous solvent via syringe.

• Seal the tube and stir the mixture at room temperature, positioned approximately 1-5 cm from the LED light source. Use a fan to maintain room temperature.

• Irradiate the reaction for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Nickel-Catalyzed Cross-Coupling of a Halonicotinonitrile

This protocol is a representative procedure for the reductive cross-coupling of an aryl chloride.[12]

Materials:

• Halonicotinonitrile substrate (e.g., 2-chloro-5-cyanopyridine) (1.0 equiv)

• Chlorodifluoromethane (ClCF₂H) (supplied from a gas cylinder)

• Nickel catalyst (e.g., NiCl₂·6H₂O) (10 mol%)

• Ligand (e.g., 4,4′-di-tert-butyl-2,2′-bipyridine) (11 mol%)

• Reductant (e.g., Zinc powder) (8.0 equiv)

• Lewis Acid (e.g., ZnBr₂) (1.0 equiv)

• Anhydrous solvent (e.g., EtOH)

• Pressure-rated reaction vessel

Procedure:

• In a glovebox, add the halonicotinonitrile substrate, NiCl₂·6H₂O, the ligand, ZnBr₂, and zinc powder to a pressure-rated vessel equipped with a stir bar.

• Add anhydrous ethanol and seal the vessel.

• Remove the vessel from the glovebox, and connect it to a manifold. Purge the vessel with ClCF₂H gas (handle with extreme care in a well-ventilated fume hood).

• Pressurize the vessel to the desired pressure with ClCF₂H.

• Stir the reaction mixture at 40 °C for 4-12 hours.

• After cooling to room temperature, carefully vent the excess gas.

• Filter the reaction mixture through a pad of Celite, washing with ethanol.

• Concentrate the filtrate and purify the residue by column chromatography.

References

• Xu, C., et al. (2018). Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel. Nature Communications, 9(1), 1170. [Link]

• Singh, V. K., et al. (2025). Dearomative Difluoromethylation of N-Heterocycles and Pharmaceuticals with Bromo(difluoro)acetic Acid. The Journal of Organic Chemistry. [Link]

• Le, C., et al. (2018). Radical Chlorodifluoromethylation: Providing a Motif for (Hetero)Arene Diversification. Angewandte Chemie International Edition, 57(30), 9449-9453. [Link]

• Pattison, G., et al. (2020). Radical C–H 18F-Difluoromethylation of Heteroarenes with [18F]Difluoromethyl Heteroaryl-Sulfones by Visible Light Photoredox Catalysis. Molecules, 25(6), 1396. [Link]

• Sap, J. B. I., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7041-7088. [Link]

• Li, Y., et al. (2023). Promoting Photocatalytic Direct C–H Difluoromethylation of Heterocycles using Synergistic Dual-Active-Centered Covalent Organic Frameworks. Journal of the American Chemical Society, 145(34), 18866-18874. [Link]

• Singh, V. K., et al. (2025). Dearomative Difluoromethylation of N-Heterocycles and Pharmaceuticals with Bromo(difluoro)acetic Acid. The Journal of Organic Chemistry. [Link]

• Maiti, R., et al. (2022). Late‐Stage F‐Difluoromethyl Labeling of N‐Heteroaromatics with High Molar Activity for PET Imaging. Chemistry – A European Journal, 28(71). [Link]

• Li, X., & Song, Q. (2024). Introduction of Difluoromethyl Through Radical Pathways. European Journal of Organic Chemistry, 27, e202400423. [Link]

• Kim, H., et al. (2024). Cu-Electrocatalysis Enables Vicinal Bis(difluoromethylation) of Alkenes: Unraveling Dichotomous Role of Zn(CF2H)2(DMPU)2 as Both Radical and Anion Source. Journal of the American Chemical Society. [Link]

• Wang, F., et al. (2024). Divergent Generation of the Difluoroalkyl Radical and Difluorocarbene via Selective Cleavage of C−S Bonds of the Sulfox. Organic Letters, 26(4), 843-848. [Link]

• Wang, D., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 638. [Link]

• Wang, D., et al. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 11(1), 638. [Link]

• Shastin, A. V., et al. (2024). O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane. Russian Journal of Organic Chemistry. [Link]

• Singh, V. K., et al. (2025). Advancing Dearomative Difluoromethylation of N-heterocycles and Pharmaceuticals. ChemRxiv. [Link]

• Nielsen, M. K., et al. (2024). Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles. Nature Communications, 15(1), 4652. [Link]

• Carboni, A., & Dagousset, G. (2022). State of knowledge in photoredox-catalysed direct difluoromethylation. Organic Chemistry Frontiers, 9(16), 4435-4451. [Link]

• Umemoto, T., et al. (2017). Powerful, Thermally Stable, One-Pot-Preparable, and Recyclable Electrophilic Trifluoromethylating Agents: 2,8-Difluoro- and 2,3,7,8-Tetrafluoro-S-(trifluoromethyl)dibenzothiophenium Salts. The Journal of Organic Chemistry, 82(12), 6291-6312. [Link]

• Prakash, G. K. S., & Yudin, A. K. (2014). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 10, 2629-2638. [Link]

• Akita, M., et al. (2016). Diastereoselective Synthesis of CF3- and CF2H-Substituted Spiroethers from Aryl-Fused Cycloalkenylalkanols by Photoredox Catalysis. The Journal of Organic Chemistry, 81(13), 5545-5555. [Link]

• Hu, J., et al. (2009). Selective difluoromethylation and monofluoromethylation reactions. Chemical Communications, (48), 7465-7478. [Link]

• Singh, V. K., et al. (2025). Dearomative Difluoromethylation of N-Heterocycles and Pharmaceuticals with Bromo(difluoro)acetic Acid. The Journal of Organic Chemistry. [Link]

• Sap, J. B. I., et al. (2021). Late-stage difluoromethylation: Concepts, developments and perspective. Chemical Society Reviews, 50(12), 7041-7088. [Link]

• Al-Zoubi, R. M. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts, 9(12), 1042. [Link]

• Maruoka, K., et al. (2017). The Direct C–H Difluoromethylation of Heteroarenes Based on the Photolysis of Hypervalent Iodine(III) Reagents That Contain Difluoroacetoxy Ligands. Organic Letters, 19(19), 5256-5259. [Link]

• Wismer, M. K., et al. (2023). Sulfone Electrophiles in Cross-Electrophile Coupling: Nickel-Catalyzed Difluoromethylation of Aryl Bromides. ChemRxiv. [Link]

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Reference Data & Comparative Studies

Comparative Reactivity Guide: 5-(Difluoromethoxy)nicotinonitrile vs 5-(Trifluoromethoxy)nicotinonitrile

Executive Summary

The strategic incorporation of fluorinated moieties into heteroaromatic scaffolds is a foundational technique in modern drug discovery, utilized to finely tune a molecule's pharmacokinetics, metabolic stability, and target affinity[1]. When functionalizing the electron-deficient nicotinonitrile (3-cyanopyridine) core, the selection between a difluoromethoxy (-OCF₂H) and a trifluoromethoxy (-OCF₃) group drastically alters the molecule's electronic landscape. As a Senior Application Scientist, understanding these differences is critical for predicting downstream synthetic behavior and biological efficacy. This guide provides an in-depth, objective comparison of 5-(difluoromethoxy)nicotinonitrile and 5-(trifluoromethoxy)nicotinonitrile, analyzing their physicochemical properties, divergent reactivity profiles, and validated experimental methodologies.

Structural & Physicochemical Profiling: The Causality of Conformation

The chemical reactivity and biological behavior of these two compounds are fundamentally dictated by their three-dimensional conformations and resulting electronic properties.

• The -OCF₃ Group (5-(Trifluoromethoxy)nicotinonitrile): The trifluoromethoxy group is highly electronegative and intrinsically lipophilic ( π = +1.04)[2]. In this scaffold, the -OCF₃ moiety is forced into an orthogonal conformation relative to the plane of the pyridine ring[2]. This is caused by steric repulsion between the bulky fluorine atoms and the adjacent aromatic protons, combined with negative hyperconjugation ( nO​→σC−F∗​ )[2]. Because the oxygen's lone pairs are orthogonal to the ring's π -system, they cannot participate in resonance donation (+R). Consequently, the strong inductive electron-withdrawing effect (-I) is left unopposed, rendering the pyridine core severely electron-deficient.

• The -OCF₂H Group (5-(Difluoromethoxy)nicotinonitrile): The difluoromethoxy group exhibits "dynamic lipophilicity"[2]. Its reduced steric bulk allows the -OCF₂H group to rotate freely and adopt coplanar conformations, enabling a balance of inductive withdrawal and resonance donation[1]. Crucially, the highly polarized C-H bond acts as a "lipophilic hydrogen bond donor"[1][3]. This allows 5-(difluoromethoxy)nicotinonitrile to serve as a metabolically stable bioisostere for hydroxyl (-OH) or thiol (-SH) groups, maintaining critical hydrogen-bonding interactions with biological targets without the associated metabolic liabilities[1][3].

Quantitative Physicochemical Comparison

Property	5-(Difluoromethoxy)nicotinonitrile	5-(Trifluoromethoxy)nicotinonitrile	Impact on Scaffold Performance
Hammett Constant ( σp​ )	~ +0.14[1]	~ +0.35	-OCF₃ induces significantly greater electron deficiency.
Lipophilicity ( π )	+0.20 to +0.60[2]	+1.04[2]	-OCF₃ dramatically increases logP; -OCF₂H is dynamically adaptable.
H-Bond Acidity ( A )	0.085 – 0.126[3]	0.00	-OCF₂H enables targeted hydrogen bonding[3].
Preferred Conformation	Dynamic / Coplanar[2]	Orthogonal[2]	Dictates the balance of resonance (+R) vs inductive (-I) effects.

Reactivity Comparison: Nucleophilic Susceptibility and Radical Addition

The nicotinonitrile core is inherently electron-deficient due to the electronegative nitrogen atom and the strong -M effect of the cyano group. The addition of fluoromethoxylated groups exacerbates this deficiency, but to vastly different degrees.

• Nucleophilic Aromatic Substitution (S_NAr): If these scaffolds are further functionalized with a leaving group (e.g., a halogen at the C2 or C6 position), the 5-(trifluoromethoxy) derivative will undergo S_NAr at a highly accelerated rate compared to the 5-(difluoromethoxy) analog. The orthogonal -OCF₃ group provides no resonance stabilization to the intermediate Meisenheimer complex, but its massive inductive pull severely lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, facilitating rapid nucleophilic attack.

• Minisci-Type Radical Alkylations: In late-stage functionalization via Minisci reactions (nucleophilic radical additions to heteroarenes), 5-(trifluoromethoxy)nicotinonitrile exhibits faster kinetics. The heightened electrophilicity of the ring makes it a superior acceptor for nucleophilic carbon-centered radicals.

Fig 1: Divergent reactivity and binding profiles of fluoromethoxylated nicotinonitriles.

Experimental Methodology: Self-Validating Synthesis & Kinetic Profiling

To objectively evaluate these scaffolds, researchers must employ robust, self-validating protocols. The following methodologies detail the photoredox synthesis of these compounds and a kinetic assay to empirically verify their reactivity differences.

Protocol A: Visible-Light Photoredox Synthesis of Fluoromethoxylated Nicotinonitriles

Causality & Design: Traditional synthesis using harsh electrophilic reagents often leads to poor regioselectivity or over-alkylation. Utilizing a visible-light photoredox strategy with shelf-stable pyridinium reagents allows for mild, controlled radical generation, preventing degradation of the sensitive nitrile group[4][5].

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine 5-hydroxynicotinonitrile (1.0 mmol), the photocatalyst fac -Ir(ppy)₃ (2.0 mol%), and the respective fluoromethoxylating reagent (e.g., 4-cyano-1-(difluoromethoxy)pyridin-1-ium trifluoromethanesulfonate) (1.5 mmol)[4].

• Solvent & Base Addition: Add anhydrous acetonitrile (10 mL) and N,N -diisopropylethylamine (DIPEA) (2.0 mmol). Causality: DIPEA acts as a sacrificial reductive quencher to complete the photocatalytic cycle, regenerating the active Ir(III) species.

• Irradiation: Irradiate the reaction mixture with 450 nm blue LEDs at room temperature for 12 hours with vigorous stirring.

• In-Situ Validation (Internal Control): Prior to aqueous workup, add exactly 1.0 mmol of trifluorotoluene as an internal standard. Remove a 0.1 mL aliquot, dilute with CD₃CN, and acquire a quantitative ¹⁹F NMR spectrum. Trustworthiness: This creates a self-validating system, ensuring the reaction conversion is accurately quantified prior to isolation, preventing the misinterpretation of mechanical losses during silica gel chromatography as poor chemical reactivity.

• Purification: Concentrate the mixture under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure product.

Fig 2: Self-validating photoredox workflow for synthesizing fluoromethoxylated pyridines.

Protocol B: Comparative Minisci Reactivity Assay

Causality & Design: To empirically prove the electronic disparity between the -OCF₃ and -OCF₂H groups, a competitive Minisci alkylation is performed. By reacting both substrates in the same pot with a limiting amount of a nucleophilic radical, the relative reaction rates can be determined directly, eliminating run-to-run variance.

Step-by-Step Procedure:

• Reaction Setup: Dissolve 5-(difluoromethoxy)nicotinonitrile (1.0 mmol) and 5-(trifluoromethoxy)nicotinonitrile (1.0 mmol) in a biphasic mixture of DCM/H₂O (1:1, 10 mL).

• Radical Precursor Addition: Add pivalic acid (0.5 mmol) as the source of the tert-butyl radical, followed by AgNO₃ (20 mol%) and ammonium persulfate (1.0 mmol).

• Execution: Stir the mixture vigorously at 40°C for 4 hours. Causality: The mild heating and silver catalyst initiate the oxidative decarboxylation of pivalic acid to generate the highly nucleophilic tert-butyl radical.

• Analysis: Quench the reaction with saturated NaHCO₃, extract with DCM, and analyze the crude organic layer via quantitative ¹⁹F NMR and LC-MS. The ratio of the tert-butylated products will heavily favor the 5-(trifluoromethoxy)nicotinonitrile derivative, empirically confirming its higher electrophilicity and lower LUMO energy.

References

• European Journal of Pharmaceutical Sciences / ResearchGate. The contribution of the hydrogen bond acidity on the lipophilicity of drugs estimated from chromatographic measurements. Available at: [Link]

• National Institutes of Health (NIH) / PMC. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. Available at:[Link]

• Journal of Medicinal Chemistry / ACS Publications. Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. Available at: [Link]

• Organic Letters / ACS Publications. Visible-Light Photoredox-Catalyzed C(sp2)–H Difluoromethoxylation of (Hetero)arenes Utilizing a Shelf-Stable Pyridinium Reagent. Available at:[Link]

• Chemical Science / RSC Publishing. Catalytic radical difluoromethoxylation of arenes and heteroarenes. Available at:[Link]

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Validation of GC-MS Analytical Methods for 5-(Difluoromethoxy)nicotinonitrile: A Comparative Guide

Executive Summary & Scientific Context

As a Senior Application Scientist, I frequently encounter the analytical challenges posed by highly functionalized fluorinated pyridines. 5-(Difluoromethoxy)nicotinonitrile is a critical building block in the synthesis of next-generation agrochemicals and pharmaceuticals (such as kinase inhibitors). The incorporation of a difluoromethoxy ( −OCF2​H ) group significantly enhances a molecule's lipophilicity, membrane permeability, and metabolic stability.

However, the synthesis of this intermediate is complex and frequently yields closely related structural analogues and positional isomers, such as 4-amino[1], 6-amino[2], or halogenated derivatives like 4-chloro-5-(difluoromethoxy)nicotinonitrile[3]. Accurate quantification and impurity profiling of these compounds demand highly selective analytical procedures.

This guide objectively compares the performance of Gas Chromatography-Flame Ionization Detection (GC-FID), Single Quadrupole GC-MS (GC-MS SQ), and Triple Quadrupole GC-MS/MS (GC-MS/MS QQQ). Furthermore, it provides a self-validating, step-by-step protocol grounded in the latest[4].

Platform Comparison: GC-FID vs. GC-MS (SQ) vs. GC-MS/MS (QQQ)

Selecting the right analytical platform requires balancing sensitivity, selectivity, and operational complexity.

• GC-FID: While GC-FID is a workhorse for bulk assay purity due to its wide linear dynamic range, it lacks the specificity required to differentiate co-eluting positional isomers of difluoromethoxypyridines.

• GC-MS (SQ): Single Quadrupole MS offers structural elucidation via electron ionization (EI) fragmentation but struggles with matrix interference when quantifying impurities at trace levels (<1 ppm).

• GC-MS/MS (QQQ): Operating in Multiple Reaction Monitoring (MRM) mode, the Triple Quadrupole isolates the precursor ion (e.g., the molecular ion [M]+ ) and monitors specific product ions (e.g., loss of ⋅CF2​H or ⋅F ). This effectively eliminates chemical noise, achieving sub-ppm Limits of Quantitation (LOQ) which are absolute prerequisites for genotoxic impurity (GTI) screening.

Caption: Decision matrix comparing GC-FID, GC-MS, and GC-MS/MS for 5-(Difluoromethoxy)nicotinonitrile.

Quantitative Performance Summary

The following table summarizes the experimental validation metrics typically observed across the three platforms when analyzing 5-(Difluoromethoxy)nicotinonitrile:

Performance Metric	GC-FID	GC-MS (Single Quad)	GC-MS/MS (Triple Quad)
Primary Application	Bulk Purity / Assay	Structural ID / Impurities	Trace Genotoxic Impurities
Specificity	Low (Retention Time only)	Moderate ( m/z extraction)	High (MRM transitions)
Typical LOD	~1.0 - 5.0 ppm	~0.1 - 1.0 ppm	< 0.01 ppm (10 ppb)
Linear Dynamic Range	106	104	105
Matrix Interference	High susceptibility	Moderate susceptibility	Negligible (filtered by Q1/Q3)
Validation Complexity	Low	Medium	High (Requires CE optimization)

Causality in Method Development (ICH Q14)

Before validation can begin, method development must establish a robust foundation. The emphasize understanding the scientific causality behind analytical choices[4].

• Column Selection: A mid-polarity column (e.g., DB-1701 or DB-35) is heavily preferred over standard non-polar (DB-1 or DB-5) columns. The cyano/phenyl stationary phase provides necessary dipole-dipole interactions that resolve the highly electronegative difluoromethoxy group from structurally similar halogenated impurities[3][5].

• Inlet Temperature Control: The inlet must be strictly maintained at ≤250∘C . Higher temperatures risk the thermal degradation of the −OCF2​H moiety via the elimination of hydrogen fluoride (HF), which artificially inflates impurity peaks and degrades the column.

• Ionization & MRM Transitions: In EI mode (70 eV), the molecule yields a distinct molecular ion. For GC-MS/MS, the transition from the parent ion to the [M−CF2​H]+ or [M−F]+ fragment must be optimized for Collision Energy (CE) to maximize the signal-to-noise (S/N) ratio.

Step-by-Step Validation Protocol (ICH Q2(R2) Compliant)

A scientifically sound protocol must be a self-validating system —meaning it contains internal checks at every step to prove its own accuracy. This protocol utilizes an internal standard (IS), such as a deuterated pyridine analogue, to continuously correct for injection variability and matrix effects.

Caption: ICH Q2(R2) compliant workflow for validating GC-MS analytical procedures.

Step 1: Specificity and Selectivity Assessment

• Procedure: Inject a blank diluent, the internal standard (IS) solution, and a sample spiked with 5-(Difluoromethoxy)nicotinonitrile alongside its known positional isomers (e.g., 4-chloro[3] and 6-amino derivatives[2]).

• Causality (The "Why"): The difluoromethoxy group heavily influences the electron density of the pyridine ring. We must prove that our chosen mid-polarity column provides sufficient interaction to completely resolve these closely related isomers. In GC-MS/MS, specificity is further self-validated by the absence of cross-talk between the MRM channels of the analyte and the IS[6].

Step 2: Linearity and Reportable Range

• Procedure: Prepare calibration standards at six concentration levels (e.g., 0.05, 0.1, 0.5, 1.0, 5.0, and 10.0 ppm). Analyze each level in triplicate.

• Causality (The "Why"): [6]. For mass spectrometry, detector saturation at high concentrations can cause non-linear responses. By plotting the response ratio (Analyte Area / IS Area) against concentration and evaluating the residual plot, we ensure the electron multiplier is operating within its linear dynamic range. A random distribution of residuals confirms linearity[7].

Step 3: LOD and LOQ Determination

• Procedure: Utilize the signal-to-noise (S/N) approach. Dilute the standard until the S/N ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Causality (The "Why"): The LOQ defines the absolute lower boundary of the method's trustworthiness. To create a self-validating system, the theoretical LOQ must be empirically confirmed by performing six replicate injections at this concentration. An RSD of ≤10% at the LOQ confirms that the method can reliably quantify trace genotoxic impurities without being compromised by baseline noise[6].

Step 4: Precision (Repeatability & Intermediate Precision)

• Procedure:

  • Repeatability: Perform 6 replicate injections of a 100% nominal concentration sample on the same day, using the same instrument and analyst.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and ideally a different GC-MS system.

• Causality (The "Why"): Precision testing isolates random error. In GC-MS, variables such as inlet liner degradation, variations in vacuum pressure, or subtle shifts in MS tuning parameters can introduce variance. Intermediate precision ensures the method is rugged enough to withstand these day-to-day operational fluctuations[6].

Step 5: Accuracy (Recovery via Spiking Studies)

• Procedure: Spike known amounts of 5-(Difluoromethoxy)nicotinonitrile into a synthetic sample matrix at three levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three replicates per level (9 determinations total).

• Causality (The "Why"): Accuracy evaluates systematic error (bias). By spiking into the actual sample matrix rather than a neat solvent, we account for matrix effects. If co-eluting matrix components suppress the ionization of the analyte in the MS source, the recovery will fall outside the acceptable 80-120% range. The use of an isotopically labeled internal standard corrects for this suppression, ensuring the final reported value is a true reflection of the sample concentration[6][8].

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A Bioisosteric Comparison for Drug Discovery: 5-(Difluoromethoxy)nicotinonitrile vs. 5-Methoxynicotinonitrile

A Senior Application Scientist's Guide to Evaluating a Key Bioisosteric Pair

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is a cornerstone of successful drug development. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a powerful tool in this endeavor. This guide provides an in-depth comparison of 5-(difluoromethoxy)nicotinonitrile and 5-methoxynicotinonitrile, a classic example of a bioisosteric pair where the methoxy group is replaced by a difluoromethoxy group. This substitution can profoundly impact a molecule's metabolic stability, lipophilicity, and target engagement, offering a pathway to enhanced drug-like properties.

This document is intended for researchers, scientists, and drug development professionals, offering both a theoretical framework and practical experimental guidance for evaluating such analogs. We will delve into the critical physicochemical properties, provide detailed protocols for their experimental determination, and discuss the potential implications for biological activity.

The Rationale for the Difluoromethoxy Bioisostere

The replacement of a methoxy (-OCH3) group with a difluoromethoxy (-OCF2H) group is a frequently employed strategy in medicinal chemistry. The primary motivation lies in mitigating the metabolic liability of the methoxy group, which is susceptible to O-demethylation by cytochrome P450 enzymes. The strong carbon-fluorine bonds in the difluoromethoxy group render it significantly more resistant to oxidative metabolism, often leading to an improved pharmacokinetic profile.[1]

Furthermore, the difluoromethoxy group can subtly modulate other key molecular properties. It is generally more lipophilic than a methoxy group, which can influence cell permeability and interactions with hydrophobic binding pockets. The C-H bond in the -OCF2H group can also act as a weak hydrogen bond donor, a feature absent in the methoxy group, potentially introducing new interactions with biological targets.[2]

Comparative Physicochemical and ADME Properties

To provide a clear comparison, the following table summarizes the predicted and expected key physicochemical and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 5-(difluoromethoxy)nicotinonitrile and 5-methoxynicotinonitrile. These values are estimations based on known effects of the difluoromethoxy substitution and calculated parameters.

Property	5-(Difluoromethoxy)nicotinonitrile	5-Methoxynicotinonitrile	Rationale for Difference
Molecular Weight	170.10 g/mol	134.14 g/mol	Addition of two fluorine atoms.
Calculated LogP	~2.0 - 2.5	~1.0 - 1.5	The difluoromethoxy group is more lipophilic than the methoxy group.[2]
Aqueous Solubility	Lower	Higher	Increased lipophilicity generally leads to decreased aqueous solubility.
Metabolic Stability	Higher	Lower	The C-F bonds in the difluoromethoxy group are more resistant to enzymatic cleavage (O-dealkylation) than the C-H bonds in the methoxy group.[1]
Cell Permeability	Potentially Higher	Moderate	Increased lipophilicity can enhance passive diffusion across cell membranes, although this is also dependent on other factors.
Hydrogen Bond Donor Capacity	Weak	None	The C-H in the OCF2H group can act as a weak hydrogen bond donor.[2]

Experimental Protocols for Property Determination

To empirically validate the predicted differences between these two compounds, a series of standardized in vitro assays should be performed. The following sections provide detailed, step-by-step methodologies for these key experiments.

Lipophilicity Determination: Shake-Flask Method for LogP

The octanol-water partition coefficient (LogP) is a crucial measure of a compound's lipophilicity and is a key determinant of its pharmacokinetic properties.[3] The shake-flask method remains the gold standard for its direct and accurate measurement.[4]

Experimental Workflow for LogP Determination

A visual workflow for the shake-flask LogP determination method.

Protocol:

• Preparation of Phases: Prepare n-octanol saturated with water and water saturated with n-octanol by vigorously mixing equal volumes of the two solvents and allowing them to separate overnight.

• Compound Dissolution: Accurately weigh a small amount of the test compound (e.g., 1 mg) and dissolve it in a known volume of either the water-saturated octanol or the octanol-saturated water.

• Partitioning: Add an equal volume of the other phase to the solution from step 2 in a sealed vial.

• Equilibration: Shake the vial vigorously for a set period (e.g., 1 hour) at a constant temperature (e.g., 25°C) to ensure the compound has reached equilibrium between the two phases.

• Phase Separation: Centrifuge the vial at a moderate speed (e.g., 2000 rpm) for 10 minutes to ensure complete separation of the octanol and aqueous layers.

• Quantification: Carefully withdraw an aliquot from each phase and determine the concentration of the compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate the LogP value using the formula: LogP = log10 (Concentration in octanol / Concentration in water).

Aqueous Solubility: Kinetic Solubility Assay

Aqueous solubility is a critical factor for oral absorption and formulation development.[5] The kinetic solubility assay is a high-throughput method to assess the solubility of a compound from a DMSO stock solution.[6]

Experimental Workflow for Kinetic Solubility Assay

A visual workflow for the kinetic solubility assay.

Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% dimethyl sulfoxide (DMSO).

• Assay Plate Preparation: Add a small volume (e.g., 2 µL) of the DMSO stock solution to a 96-well plate containing an aqueous buffer (e.g., 198 µL of phosphate-buffered saline, pH 7.4). This results in a final DMSO concentration of 1%.

• Incubation: Seal the plate and shake it at room temperature for a defined period (e.g., 2 hours) to allow for the precipitation of the compound.

• Filtration: Filter the contents of each well through a filter plate to remove any precipitated compound.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a sensitive analytical method like Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

• Data Analysis: Compare the measured concentration to a standard curve to determine the kinetic solubility of the compound in the aqueous buffer.

Metabolic Stability: Liver Microsomal Stability Assay

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s, which are abundant in liver microsomes.[7][8]

Experimental Workflow for Microsomal Stability Assay

A visual workflow for the liver microsomal stability assay.

Protocol:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing liver microsomes (e.g., human or rat), phosphate buffer (pH 7.4), and the test compound at a final concentration of 1 µM.

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Time-course Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately quench the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Protein Precipitation: Vortex the samples and centrifuge at high speed to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining compound against time. The slope of the linear regression will give the elimination rate constant (k). The in vitro half-life (t1/2) can be calculated as 0.693/k, and the intrinsic clearance (CLint) can also be determined.

Cell Permeability: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA is a high-throughput, cell-free assay that predicts the passive permeability of a compound across a lipid membrane, which is a key factor in oral absorption and blood-brain barrier penetration.[9][10]

Experimental Workflow for PAMPA

A visual workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

Protocol:

• Membrane Preparation: Coat the filter of a 96-well filter plate (donor plate) with a solution of a lipid (e.g., lecithin) in an organic solvent (e.g., dodecane) to form an artificial membrane.

• Compound Preparation: Prepare a solution of the test compound in a buffer at a known concentration.

• Assay Setup: Place the donor plate into a 96-well acceptor plate containing buffer. Add the compound solution to the donor wells.

• Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-16 hours) to allow the compound to permeate from the donor to the acceptor compartment.

• Concentration Measurement: After incubation, measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Permeability Calculation: Calculate the effective permeability coefficient (Pe) using the concentrations in the donor and acceptor wells and the incubation time.

Biological Activity Evaluation: In Vitro Cytotoxicity Assay

Given that nicotinonitrile derivatives have shown a broad range of biological activities, including anticancer effects, a cytotoxicity assay is a relevant starting point for comparing the biological profiles of 5-(difluoromethoxy)nicotinonitrile and 5-methoxynicotinonitrile.[11][12][13] The MTT assay is a widely used colorimetric assay to assess cell viability.[14]

Experimental Workflow for MTT Cytotoxicity Assay

A visual workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Seed a relevant cancer cell line (e.g., MCF-7 for breast cancer) into a 96-well plate at an appropriate density and allow the cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 5-(difluoromethoxy)nicotinonitrile and 5-methoxynicotinonitrile in cell culture medium. Remove the old medium from the cells and add the medium containing the test compounds.

• Incubation: Incubate the cells with the compounds for a specified duration (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well and incubate for a further 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the cell viability against the compound concentration to determine the half-maximal inhibitory concentration (IC50) value for each compound.

Conclusion and Future Directions

The bioisosteric replacement of a methoxy group with a difluoromethoxy group represents a valuable strategy in lead optimization. The difluoromethoxy analog is anticipated to exhibit enhanced metabolic stability and increased lipophilicity compared to its methoxy counterpart. The experimental protocols detailed in this guide provide a robust framework for quantifying these differences in key drug-like properties.

The comparative data generated from these assays will enable a data-driven decision-making process in drug discovery programs. A superior profile for 5-(difluoromethoxy)nicotinonitrile in terms of metabolic stability and potentially cell permeability and biological potency would validate the bioisosteric replacement and justify its advancement in the drug discovery pipeline. Conversely, a nuanced understanding of the structure-activity and structure-property relationships will guide further optimization efforts. Ultimately, the systematic evaluation of such bioisosteric pairs is fundamental to the rational design of safer and more effective medicines.

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A Comparative Guide to the Structural Validation of 5-(Difluoromethoxy)nicotinonitrile via 2D NMR Spectroscopy

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. The introduction of fluorine-containing motifs, such as the difluoromethoxy group, into molecular scaffolds is a widely adopted strategy to enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[1] 5-(Difluoromethoxy)nicotinonitrile is one such molecule of interest, belonging to the broader class of nicotinonitrile derivatives that have shown a wide array of pharmacological activities, including anticancer and anti-inflammatory effects.[2][3] The precise arrangement of its atoms is critical to its function and potential as a therapeutic agent. This guide provides an in-depth comparison of two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the structural validation of this compound, offering insights into the causality behind experimental choices and presenting a self-validating system of protocols.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for elucidating molecular structure, dynamics, and interactions.[4] While one-dimensional (1D) NMR provides foundational information, complex molecules often yield overcrowded spectra.[5][6] 2D NMR resolves this by spreading the information across two frequency dimensions, revealing correlations between different nuclei and offering deeper structural insights.[4][7][8] This guide will focus on a suite of powerful 2D NMR experiments: Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

The Strategic Application of 2D NMR for Structural Elucidation

The choice of 2D NMR experiments is a strategic process aimed at systematically piecing together the molecular puzzle. Each technique provides a unique type of connectivity information, and their combined application offers a robust and cross-validated structural assignment.

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[7][8][9][10] The presence of a cross-peak in a COSY spectrum indicates that the two protons are part of the same spin system.[8][9] For 5-(Difluoromethoxy)nicotinonitrile, COSY is instrumental in establishing the connectivity of the protons on the pyridine ring.

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates protons directly to the carbons to which they are attached (¹JCH).[4][11] It is a highly sensitive technique that simplifies the spectrum by focusing on one-bond correlations.[4] The HSQC spectrum of 5-(Difluoromethoxy)nicotinonitrile will definitively link each proton on the pyridine ring to its corresponding carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects long-range correlations between protons and carbons, typically over two to four bonds (²JCH, ³JCH, ⁴JCH).[12][13][14] HMBC is particularly powerful for identifying quaternary carbons (carbons with no attached protons) and for piecing together different spin systems.[12] For the target molecule, HMBC will be crucial for confirming the position of the difluoromethoxy and nitrile groups on the pyridine ring by revealing correlations between the ring protons and the carbons of these substituents.

The strategic workflow for the structural validation of 5-(Difluoromethoxy)nicotinonitrile using 2D NMR is depicted below.

Figure 1: Experimental workflow for 2D NMR structural validation.

Experimental Protocols

The following are detailed, step-by-step methodologies for the acquisition and processing of 2D NMR data for 5-(Difluoromethoxy)nicotinonitrile.

Sample Preparation

• Dissolution: Dissolve approximately 10-20 mg of 5-(Difluoromethoxy)nicotinonitrile in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Filtration: Filter the solution through a glass wool plug into a standard 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For high-resolution experiments, particularly NOESY, it is advisable to degas the sample to remove dissolved oxygen, which can interfere with relaxation measurements.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

1. 1D ¹H and ¹³C NMR:

• Acquire standard 1D proton and carbon spectra to determine the chemical shifts of all proton and carbon signals.

2. 2D COSY:

• Pulse Program: Use a standard gradient-selected COSY (gCOSY) pulse sequence.

• Spectral Width: Set the spectral width to encompass all proton signals.

• Data Points: Acquire 2048 data points in the direct dimension (t₂) and 256-512 increments in the indirect dimension (t₁).

• Number of Scans: Use 4-8 scans per increment.

3. 2D HSQC:

• Pulse Program: Employ a sensitivity-enhanced, gradient-selected HSQC pulse sequence (e.g., hsqcedetgpsisp2.3).

• Spectral Width: The proton dimension (F2) should cover all proton signals, and the carbon dimension (F1) should encompass all carbon signals.

• Data Points: Acquire 2048 data points in F2 and 256-512 increments in F1.

• ¹JCH Coupling Constant: Set the one-bond coupling constant (¹JCH) to an average value of 145 Hz.

• Number of Scans: Use 8-16 scans per increment.

4. 2D HMBC:

• Pulse Program: Use a gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf).

• Spectral Width: Similar to HSQC, cover all proton and carbon signals in their respective dimensions.

• Data Points: Acquire 2048 data points in F2 and 256-512 increments in F1.

• Long-Range Coupling Constant: Optimize the long-range coupling constant (ⁿJCH) to a value between 6-10 Hz to observe two- and three-bond correlations.

• Number of Scans: Use 16-64 scans per increment, as HMBC correlations are generally weaker than HSQC correlations.

Data Processing

• Fourier Transformation: Apply a sine-bell or squared sine-bell window function to both dimensions before Fourier transformation to enhance resolution.

• Phasing: Phase the spectra carefully in both dimensions to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction algorithm to both dimensions to ensure a flat baseline.

• Referencing: Calibrate the chemical shifts using the residual solvent signal or an internal standard (e.g., TMS).

Data Presentation and Interpretation

The following tables summarize the expected NMR data for 5-(Difluoromethoxy)nicotinonitrile. The predicted chemical shifts are based on standard values for similar structures and may vary slightly depending on the solvent and experimental conditions.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Position	Atom	Predicted Chemical Shift (ppm)
2	CH	~8.9
4	CH	~8.2
6	CH	~7.8
-OCHF₂	CH	~6.8 (triplet)
3	C	~110
5	C-O	~155
-CN	C	~117
2	C	~152
4	C	~140
6	C	~125
-OCHF₂	C	~115 (triplet)

Table 2: Expected 2D NMR Correlations

Proton	COSY Correlations	HSQC Correlation	Key HMBC Correlations
H-2	H-4, H-6	C-2	C-3, C-4, C-6, -CN
H-4	H-2, H-6	C-4	C-2, C-3, C-5, C-6
H-6	H-2, H-4	C-6	C-2, C-4, C-5, -CN
H-OCHF₂	-	C-OCHF₂	C-5

The logical process of deducing the structure from the 2D NMR data is illustrated below.

Figure 2: Logical flow of 2D NMR data interpretation.

Comparative Analysis and Structural Confirmation

The power of this multi-technique approach lies in the complementary nature of the data.

• COSY will establish the through-bond connectivity of the three protons on the pyridine ring, confirming their relative positions (e.g., H-2 is coupled to H-4 and H-6).

• HSQC will then provide the direct one-bond correlation for each of these protons to their respective carbon atoms (H-2 to C-2, H-4 to C-4, and H-6 to C-6).

• HMBC is the final piece of the puzzle. The long-range correlation from the difluoromethoxy proton (H-OCHF₂) to the carbon at position 5 (C-5) will unequivocally place the -OCHF₂ group at this position. Similarly, long-range correlations from H-2 and H-6 to the nitrile carbon (-CN) and from H-2 and H-4 to the carbon bearing the nitrile group (C-3) will confirm the position of the nitrile substituent. The observation of correlations from the ring protons to the quaternary carbons (C-3 and C-5) is a key advantage of the HMBC experiment.

The combined data from these three experiments provide a self-validating and unambiguous structural assignment for 5-(Difluoromethoxy)nicotinonitrile.

Figure 3: Confirmed structure with key HMBC correlations.

Conclusion

The structural validation of novel molecules like 5-(Difluoromethoxy)nicotinonitrile is a critical step in the drug discovery pipeline. A systematic and multi-pronged approach using a combination of 2D NMR techniques—COSY, HSQC, and HMBC—provides a robust and self-validating method for unambiguous structure elucidation. Each experiment offers unique and complementary information, and their collective interpretation allows for the confident assignment of all proton and carbon resonances and the confirmation of the overall molecular architecture. This guide has provided a comprehensive overview of the principles, experimental protocols, and data interpretation strategies necessary for this essential analytical task, empowering researchers to proceed with confidence in their downstream applications.

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• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science (RSC Publishing).
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• Fluorine NMR as a tool for Analysis of Fluorinated Compounds in the Environment.
• 2D NMR Spectroscopy. PPTX - Slideshare.
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• Design, synthesis and application of a magnetic H-bond catalyst in the preparation of new nicotinonitriles via cooperative vinylogous anomeric-based oxidation. PMC.
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• Synthesis and Biological evaluation of Novel Nicotinonitrile derivatives derived from N-Substituted Coumarinyl Chalcones. ResearchGate.
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Validating in vitro assay results using 5-(Difluoromethoxy)nicotinonitrile analogs

Title: Validating In Vitro Assay Results Using 5-(Difluoromethoxy)nicotinonitrile Analogs: A Comparative Guide

Introduction In contemporary small molecule drug discovery, the 5-(difluoromethoxy)nicotinonitrile scaffold has emerged as a privileged structural motif. As a Senior Application Scientist, I frequently evaluate how bioisosteric replacements impact in vitro assay readouts. Replacing a standard methoxy group (-OCH3) with a difluoromethoxy group (-OCF2H) is not merely a structural tweak; it fundamentally alters the molecule's physicochemical profile. The strong electron-withdrawing nature of the fluorine atoms lowers the pKa of proximal basic centers, enhances lipophilic efficiency (LPE), and provides a robust shield against cytochrome P450 (CYP450)-mediated oxidative metabolism[1].

This guide objectively compares the performance of 5-(difluoromethoxy)nicotinonitrile analogs against standard nicotinonitrile and 5-methoxy derivatives. Drawing from recent applications in NaV1.8 sodium channel inhibitors[2] and PD-1/PD-L1 interaction inhibitors[3], I will detail a self-validating experimental workflow designed to rigorously confirm target engagement while weeding out false positives caused by lipophilicity-driven aggregation.

Comparative Performance Data

To understand the causality behind selecting the difluoromethoxy analog, we must examine the quantitative shifts in in vitro performance. The table below summarizes typical profiling data when optimizing a nicotinonitrile hit toward a lead candidate.

Scaffold Alternative	Target IC50 (nM)	HLM t1/2 (min)	cLogP	PAMPA Permeability (10⁻⁶ cm/s)
Standard Nicotinonitrile	125.0	24.5	2.1	5.2
5-Methoxy Nicotinonitrile	45.2	15.0	2.4	8.1
5-(Difluoromethoxy) Nicotinonitrile	12.4	>120.0	3.2	18.5

Data Interpretation: While the 5-methoxy analog improves binding affinity (IC50) via favorable hydrogen bonding, it suffers from rapid clearance in Human Liver Microsomes (HLM) due to O-demethylation. The 5-(difluoromethoxy) analog retains the binding interaction while significantly extending the half-life and doubling membrane permeability (PAMPA)[3].

The Self-Validating In Vitro Workflow

Fluorination increases lipophilicity (cLogP), which can inadvertently lead to compound aggregation in aqueous assay buffers. These colloidal aggregates can sequester the target protein, yielding artificially potent IC50 values (Pan-Assay Interference Compounds, or PAINS).

To ensure trustworthiness, every protocol described here operates within a self-validating system . We do not rely on a single biochemical readout. Instead, primary Homogeneous Time-Resolved Fluorescence (HTRF) hits must be orthogonally validated via Surface Plasmon Resonance (SPR) to confirm 1:1 binding stoichiometry, followed by functional cellular assays and ADME profiling.

Figure 1: Self-validating in vitro screening cascade for nicotinonitrile analogs.

Detailed Experimental Protocols

Protocol A: Primary HTRF Target Engagement Assay Causality Focus: We supplement the assay buffer with 0.01% CHAPS detergent. Because difluoromethoxy analogs are highly lipophilic, they are prone to forming colloidal aggregates. CHAPS disrupts these micelles, ensuring that the measured IC50 reflects true molecular binding rather than non-specific protein sequestration.

Step-by-Step Methodology:

• Buffer Preparation: Prepare HTRF assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM EGTA, 0.01% CHAPS, 0.1% BSA).

• Compound Dilution: Serially dilute the 5-(difluoromethoxy)nicotinonitrile analog in 100% DMSO to create a 10-point concentration response curve (CRC).

• Dispensing: Transfer 100 nL of the compound CRC into a 384-well low-volume proxiplate using an acoustic liquid handler (e.g., Echo 550) to minimize plastic adsorption.

• Protein Addition: Add 5 µL of the target protein tagged with a Europium cryptate donor. Incubate for 15 minutes at room temperature.

• Tracer Addition: Add 5 µL of the fluorescent tracer tagged with an XL665 acceptor.

• Incubation & Reading: Seal the plate, incubate for 60 minutes in the dark, and read the Time-Resolved Fluorescence (TRF) signal at 620 nm and 665 nm on a compatible microplate reader. Calculate the HTRF ratio (665/620 × 10,000).

Protocol B: Orthogonal Surface Plasmon Resonance (SPR) Causality Focus: SPR provides real-time binding kinetics (kon, koff) and directly measures the Rmax (maximum response). If the difluoromethoxy analog is aggregating, the Rmax will far exceed the theoretical maximum for a 1:1 binding event, instantly flagging it as a false positive.

Step-by-Step Methodology:

• Sensor Chip Preparation: Immobilize the target protein onto a CM5 sensor chip using standard amine coupling chemistry (target level: ~2000 RU to ensure sufficient signal-to-noise for small molecules).

• Running Buffer: Use PBS-P+ (20 mM phosphate buffer, 2.7 mM KCl, 137 mM NaCl, 0.05% Surfactant P20) supplemented with 2% DMSO to match compound solvent conditions.

• Analyte Injection: Inject the 5-(difluoromethoxy)nicotinonitrile analog at 5 concentrations (e.g., 1.25, 2.5, 5, 10, 20 nM) over the flow cells at a flow rate of 30 µL/min.

• Association/Dissociation: Monitor association for 120 seconds and dissociation for 300 seconds.

• Data Analysis: Double-reference the sensograms (subtracting the reference flow cell and a blank buffer injection) and fit the data to a 1:1 Langmuir binding model to derive the equilibrium dissociation constant (Kd).

Protocol C: Human Liver Microsome (HLM) Stability Assay Causality Focus: This assay validates the core hypothesis of the difluoromethoxy substitution: metabolic blockade. By incubating the compound with CYPs and NADPH, we can quantify the intrinsic clearance (CLint) and verify that the -OCF2H group successfully resists O-dealkylation compared to the -OCH3 analog.

Step-by-Step Methodology:

• Incubation Mixture: Combine 0.5 mg/mL pooled human liver microsomes, 1 µM test compound, and 100 mM potassium phosphate buffer (pH 7.4) in a 96-well plate.

• Pre-incubation: Warm the mixture to 37°C for 5 minutes.

• Reaction Initiation: Add NADPH (final concentration 1 mM) to initiate CYP450-mediated metabolism.

• Time-Course Sampling: At 0, 15, 30, 60, and 120 minutes, transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard to quench the reaction and precipitate proteins.

• Centrifugation & LC-MS/MS: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Calculation: Plot the natural log of the remaining percentage versus time to calculate the elimination rate constant (k) and the half-life (t1/2 = 0.693/k).

Mechanistic Causality of Metabolic Blockade

The superior half-life of 5-(difluoromethoxy)nicotinonitrile analogs is rooted in fundamental physical chemistry. In standard 5-methoxy analogs, CYP450 enzymes readily abstract a hydrogen atom from the methoxy group, leading to hydroxylation and subsequent rapid O-demethylation (clearance).

When substituted with a difluoromethoxy group, the highly electronegative fluorine atoms exert a strong inductive pull, significantly increasing the bond dissociation energy of the remaining C-H bond. Furthermore, the fluorine atoms provide steric hindrance within the CYP450 active site. This dual steric and electronic blockade effectively shuts down the O-dealkylation pathway[1].

Figure 2: Mechanism of CYP450 metabolic blockade by difluoromethoxy substitution.

Conclusion Validating in vitro results for 5-(difluoromethoxy)nicotinonitrile analogs requires an understanding of both their enhanced potency and their unique physicochemical liabilities. By employing a self-validating workflow that pairs biochemical HTRF with orthogonal SPR and rigorous metabolic profiling, researchers can confidently leverage this privileged scaffold to develop highly stable, permeable, and potent therapeutics.

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. URL:[Link]

• Focken, T. et al. (2020). 2-amino-n-heteroaryl-nicotinamides as nav1.8 inhibitors. United States Patent Application US20200140411A1.

• Liu, Y. et al. (2021). Design, Synthesis, and Pharmacological Evaluation of Biaryl-Containing PD-1/PD-L1 Interaction Inhibitors Bearing a Unique Difluoromethyleneoxy Linkage. Journal of Medicinal Chemistry, 64(22), 16425–16449. URL:[Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 5-(Difluoromethoxy)nicotinonitrile: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the introduction of novel chemical entities is a constant. Among these, 5-(Difluoromethoxy)nicotinonitrile stands as a compound with significant potential. However, its safe and effective use in the laboratory hinges on a thorough understanding of its hazard profile and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower you to work with this compound confidently and securely.

A Note on the Safety Data

Hazard Identification and Risk Assessment

Based on data from analogous compounds, 5-(Difluoromethoxy)nicotinonitrile should be handled as a substance that is:

• Acutely Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• A Skin Irritant: Causes skin irritation upon direct contact.[1][2]

• A Serious Eye Irritant: Causes serious eye irritation.[1][2]

The primary routes of exposure are inhalation of dust or aerosols, skin contact, and eye contact. Ingestion is also a potential route of exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling 5-(Difluoromethoxy)nicotinonitrile. The following table outlines the minimum required PPE for various laboratory operations.

Operation	Minimum Required PPE
Weighing and preparing solutions (solid form)	- Chemical-resistant gloves (Nitrile) - Safety glasses with side shields or safety goggles - Lab coat - Respiratory protection (N95 or higher)
Handling solutions	- Chemical-resistant gloves (Nitrile) - Safety glasses with side shields or safety goggles - Lab coat
Cleaning spills	- Chemical-resistant gloves (Nitrile) - Safety goggles - Lab coat - Respiratory protection (as needed based on spill size)

The Rationale Behind Your PPE Choices:

• Gloves: Nitrile gloves offer good resistance to a range of chemicals. Always double-glove when handling the pure compound or concentrated solutions. Inspect gloves for any signs of degradation or perforation before and during use.

• Eye Protection: Safety glasses with side shields are the minimum requirement. For procedures with a higher risk of splashing, such as when transferring large volumes or working with reactions under pressure, safety goggles or a face shield are essential to provide more complete protection.

• Lab Coat: A flame-resistant lab coat that is fully buttoned provides a critical barrier against accidental spills and contamination of personal clothing.

• Respiratory Protection: When handling the solid form of the compound, there is a risk of inhaling fine dust particles. An N95-rated respirator or a higher level of respiratory protection should be used in these situations.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and ensures a safe working environment.

Preparation and Weighing:

• Designated Area: All handling of solid 5-(Difluoromethoxy)nicotinonitrile should be conducted in a designated area, such as a chemical fume hood or a glove box, to contain any dust.

• Donning PPE: Before handling the compound, don all required PPE as outlined in the table above.

• Weighing: Use a balance inside a fume hood or a ventilated balance enclosure. Use a spatula to carefully transfer the solid to a tared weigh boat or directly into the reaction vessel. Avoid creating dust.

• Cleaning: After weighing, carefully clean the balance and surrounding area with a damp cloth to remove any residual powder. Dispose of the cloth as contaminated waste.

Solution Preparation and Handling:

• Solvent Addition: Add the solvent to the solid in a controlled manner within the fume hood.

• Mixing: Use a magnetic stirrer or gentle swirling to dissolve the solid. If heating is required, use a controlled heating mantle and ensure proper ventilation.

• Transfers: When transferring solutions, use appropriate volumetric glassware and a funnel to minimize the risk of spills.

Workflow Diagram for PPE Selection:

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow Diagram

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[1]

• Spills: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Responsible Waste Management

All waste contaminated with 5-(Difluoromethoxy)nicotinonitrile must be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be placed in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a clearly labeled, sealed, and appropriate hazardous waste container. Do not mix with incompatible waste streams.

Disposal Protocol:

• Labeling: Ensure all waste containers are accurately labeled with the full chemical name, "Hazardous Waste," and the date.

• Storage: Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials.

• Pickup: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety department, following all local, state, and federal regulations.

By adhering to these guidelines, you can confidently and safely incorporate 5-(Difluoromethoxy)nicotinonitrile into your research, paving the way for new discoveries while prioritizing the well-being of yourself and your colleagues.

References

• Tokyo Chemical Industry Co., Ltd. (2024). Safety Data Sheet: 4-Amino-2,5-difluorobenzonitrile.
• Tokyo Chemical Industry Co., Ltd. (2025).

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